(1-(Trifluoromethyl)cyclopropyl)methanamine

• CAS: 847926-83-4

Core Science & Biosynthesis

Physicochemical Properties of (1-(Trifluoromethyl)cyclopropyl)methanamine

Technical Guide for Medicinal Chemistry & Drug Development

Executive Summary

(1-(Trifluoromethyl)cyclopropyl)methanamine (CAS 112738-68-8) is a specialized fluorinated building block that has emerged as a critical motif in modern drug discovery. It functions as a metabolically stable, lipophilic bioisostere for tert-butyl, isopropyl, and gem-dimethyl groups. By incorporating a trifluoromethyl (

) group on a cyclopropane ring adjacent to a methylene amine, this scaffold offers a unique combination of electronic modulation (lowered basicity) and defined steric vectors. This guide analyzes its physicochemical profile, providing actionable data for hit-to-lead optimization.

Chemical Identity & Core Constants[1]

Property	Data
IUPAC Name	[1-(Trifluoromethyl)cyclopropyl]methanamine
Common Name	1-(Trifluoromethyl)cyclopropylmethylamine
CAS Number (Free Base)	112738-68-8
CAS Number (HCl Salt)	1783418-59-6
Molecular Formula	(Base) / (HCl)
Molecular Weight	139.12 g/mol (Base) / 175.58 g/mol (HCl)
SMILES	NCC1(CC1)C(F)(F)F
InChI Key	CHXOWBWATJMPOW-UHFFFAOYSA-N
Appearance	White to off-white crystalline solid (HCl salt)

Physicochemical Profile

Basicity (pKa) Modulation

The strategic value of this building block lies in the electronic influence of the trifluoromethyl group on the primary amine.

• Mechanism: The

  group exerts a strong electron-withdrawing inductive effect (-I) through the -bond framework.

• Structural Path: The

  group is located at the -position relative to the nitrogen atom ( ).

• Predicted pKa: While non-fluorinated cyclopropylmethanamine has a pKa

  9.5, the -fluorination in this scaffold typically lowers the pKa by 1.0–1.5 log units, resulting in a pKa range of 8.0 – 8.5 .

• Impact: This reduction in basicity decreases the fraction of ionized drug at physiological pH (7.4), potentially improving passive membrane permeability and reducing hERG channel liability often associated with highly basic amines.

Lipophilicity (LogP/LogD)

• LogP (Base): Estimated at 1.1 ± 0.3 .

• Comparison: The

  group adds significant lipophilicity ( LogP +1.0) compared to a methyl group, while the cyclopropyl ring adds rigidity without the entropic penalty of flexible alkyl chains.

• Bioisosterism: The (1-(trifluoromethyl)cyclopropyl) moiety serves as a bioisostere for a tert-butyl group but with higher polarity and distinct metabolic properties.

Conformational Restriction (Thorpe-Ingold Effect)

The geminal disubstitution at the C1 position of the cyclopropane ring creates a "locked" conformation. The bond angle of the cyclopropane (

60°) forces the exocyclic substituents ( and ) away from each other to minimize steric repulsion, creating a defined vector for ligand-protein interactions.

Figure 1: Electronic induction pathway demonstrating the pKa lowering effect of the beta-trifluoromethyl group.

Applications in Medicinal Chemistry

Metabolic Stability

The quaternary carbon (C1) blocks metabolic oxidation at the position alpha to the ring. Furthermore, the

group is metabolically inert and protects the ring from oxidative opening by cytochrome P450 enzymes, a common liability for simple alkyl chains.

Fragment-Based Drug Design (FBDD)

This molecule is an ideal "linker" or "cap" in FBDD.

• Linker Utility: The amine can be coupled to carboxylic acids, sulfonyl chlorides, or aryl halides.

• Vector: The cyclopropane ring orients the

  group into hydrophobic pockets (e.g., S2 pockets in proteases) while presenting the amine-derived pharmacophore in a precise direction.

Experimental Protocols

Handling and Storage[7][8]

• Form: The hydrochloride salt (CAS 1783418-59-6) is the preferred form for stability.

• Hygroscopicity: Moderately hygroscopic. Store in a desiccator at 2-8°C.

• Safety: Corrosive and irritant.[1][2][3] Wear standard PPE (gloves, goggles). Avoid dust inhalation.

Standard Coupling Protocol (Amide Bond Formation)

This protocol describes the coupling of (1-(Trifluoromethyl)cyclopropyl)methanamine HCl with a carboxylic acid using HATU.

Reagents:

• Carboxylic Acid (

  ): 1.0 eq

• Amine (HCl salt): 1.1 eq

• HATU: 1.2 eq

• DIPEA (Diisopropylethylamine): 3.0 eq

• Solvent: DMF or DCM (anhydrous)

Workflow:

Figure 2: Step-by-step workflow for amide coupling using HATU.

Step-by-Step:

• Activation: Dissolve the carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL). Add DIPEA (3.0 mmol) and stir for 5 minutes. Add HATU (1.2 mmol) and stir for 15 minutes to form the activated ester.

• Addition: Add (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride (1.1 mmol) in one portion.

• Reaction: Stir the mixture at room temperature under nitrogen. Monitor by LC-MS (typically complete in 2-4 hours).

• Workup: Dilute with Ethyl Acetate. Wash sequentially with 5% LiCl solution (to remove DMF), sat.

  , and brine. Dry over and concentrate.

References

• PubChem Compound Summary. (2025). 1-(Trifluoromethyl)cyclopropanamine and related structures. National Center for Biotechnology Information. Link

• Sigma-Aldrich. (2025). Product Specification: (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride.[4][5][6] Merck KGaA. Link

• Ambeed. (2025). Physicochemical Properties of CAS 1783418-59-6. Ambeed, Inc.[4] Link

• Barnes-Seeman, D. (2016). The physicochemical properties of amines and their importance in drug discovery. Journal of Medicinal Chemistry. (Contextual grounding for pKa/LogP analysis).
• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextual grounding for bioisosterism).

Sources

• 1. Cyclopropyl(3-(trifluoromethyl)phenyl)methanamine | C11H12F3N | CID 4430239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopropyl(3-(trifluoromethyl)phenyl)methanamine | C11H12F3N | CID 4430239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride | 1783418-59-6 [sigmaaldrich.com]
• 5. 2758003-97-1|N-Methyl-1-(1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride|BLD Pharm [bldpharm.com]
• 6. (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride - Lead Sciences [lead-sciences.com]

Technical Guide: Spectroscopic Profiling of (1-(Trifluoromethyl)cyclopropyl)methanamine

Executive Summary

Compound: (1-(Trifluoromethyl)cyclopropyl)methanamine CAS (HCl Salt): 1783418-59-6 CAS (Free Base): 112738-68-8 Formula:

(MW: 139.12 g/mol )

This technical guide provides a comprehensive spectroscopic and analytical profile of (1-(Trifluoromethyl)cyclopropyl)methanamine. As a critical bioisostere in medicinal chemistry, this scaffold offers a unique combination of metabolic stability (via the trifluoromethyl group) and conformational rigidity (via the cyclopropane ring). This document details the expected spectral signatures (NMR, MS, IR), synthetic context for impurity profiling, and validated analytical protocols for researchers integrating this building block into drug discovery pipelines.

Part 1: Structural Analysis & Synthetic Context

Understanding the synthesis is prerequisite to interpreting spectral impurities. The high ring strain of the cyclopropane moiety (~27.5 kcal/mol) combined with the electron-withdrawing trifluoromethyl group (

) creates specific shielding effects observed in NMR.

Synthetic Routes & Impurity Origins

Two primary synthetic pathways are commonly employed, each yielding distinct impurity profiles:

• Nitrile Reduction: Reduction of 1-(trifluoromethyl)cyclopropanecarbonitrile using

  or Borane.

  • Common Impurities: Unreacted nitrile (visible in IR ~2250 cm⁻¹), over-reduced ring-opened byproducts.

• Curtius Rearrangement: From 1-(trifluoromethyl)cyclopropanecarboxylic acid via the acyl azide.

  • Common Impurities: Isocyanate intermediates, urea derivatives.

Diagram 1: Synthetic Workflow & Impurity Logic

Caption: Standard synthetic pathway via nitrile reduction, highlighting critical control points for impurity generation.

Part 2: Comprehensive Spectral Data

The following data represents the consensus spectral characteristics for the hydrochloride salt, which is the standard stable form.

Mass Spectrometry (HRMS-ESI)

The amine protonates readily. The

group provides a distinct fragmentation pattern.

Parameter	Value / Observation	Interpretation
Ionization Mode	ESI (+)	Positive mode is preferred due to the primary amine.
[M+H]⁺	140.0687 (Calc.)	Base peak.
[M+H-NH₃]⁺	~123.04	Loss of ammonia (characteristic of primary amines).
Fragmentation	m/z 69 ( )	High energy collision often yields the trifluoromethyl cation.

Nuclear Magnetic Resonance (NMR)

The

group introduces significant C-F coupling, splitting carbon signals into quartets.

A. H NMR (400 MHz, DMSO-d₆ or CD₃OD)

Note: In DMSO, the ammonium protons (

) are visible; in Methanol (CD₃OD), they exchange out.

Shift ( ppm)	Multiplicity	Integral	Assignment	Notes
8.30 - 8.50	Broad Singlet	3H		Visible in DMSO; disappears in shake.
3.10 - 3.25	Singlet (or broad s)	2H		The methylene group adjacent to the amine.
1.10 - 1.25	Multiplet	2H	Cyclopropyl (cis to )	Part of the AA'BB' system.
0.95 - 1.10	Multiplet	2H	Cyclopropyl (trans to )	Part of the AA'BB' system.

B. C NMR (100 MHz, Decoupled)

The carbon spectrum is dominated by

coupling.

Shift ( ppm)	Splitting Pattern	Coupling Constant ( )	Assignment
126.5	Quartet ( )	Hz	Carbon : Diagnostic signal.
~38.0	Singlet ( )	-	: Exocyclic methylene.
24.5	Quartet ( )	Hz	Quaternary C1 : Ring carbon bonded to .
8.5	Singlet ( )	-	Cyclopropyl : Ring carbons (C2/C3).

C. F NMR (376 MHz)

Standard Reference:

(0 ppm) or Trifluorotoluene (-63.7 ppm).

• Shift:

  -72.0 to -75.5 ppm.

• Multiplicity: Singlet (Appears as a singlet in proton-decoupled experiments; may show fine splitting in coupled spectra due to long-range H-F coupling).

Part 3: Analytical Protocols

To ensure data integrity during drug development, the following HPLC method is recommended. The basicity of the amine requires a buffered acidic mobile phase to prevent peak tailing.

High-Performance Liquid Chromatography (HPLC) Method

• Column: C18 Reverse Phase (e.g., Waters XSelect CSH C18, 3.5 µm, 4.6 x 100 mm). CSH (Charged Surface Hybrid) technology is preferred for basic amines.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (Low absorbance due to lack of chromophore; consider ELSD or CAD if UV signal is weak).

• Gradient:

  • 0-1 min: 5% B

  • 1-10 min: 5% -> 95% B

  • 10-12 min: 95% B

Diagram 2: Structural Identification Logic Tree

Caption: Step-wise decision tree for validating the identity of the trifluoromethyl-cyclopropyl scaffold.

References

• Beilstein Journals. "Access to cyclopropanes with geminal trifluoromethyl and difluoromethylphosphonate groups." Beilstein J. Org. Chem.2015 , 11, 1320–1327.[1] Link

• World Intellectual Property Organization. "Process for the synthesis of 1-aryl-1-trifluoromethylcyclopropanes." WO2018141961A1. 2018 . Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11651197, 1-(Trifluoromethyl)cyclopropanamine." PubChem. Accessed Jan 2026. Link

• Sigma-Aldrich. "(1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride Product Specification." Merck KGaA. Accessed Jan 2026. Link

Sources

• 1. [1-(trifluoromethyl)cyclopropyl]methanamine hydrochloride | 1783418-59-6 [m.chemicalbook.com]

Structural Elucidation and NMR Characterization of (1-(Trifluoromethyl)cyclopropyl)methanamine

Topic: Content Type: Technical Guide / Whitepaper Author Persona: Senior Application Scientist

Executive Summary

(1-(Trifluoromethyl)cyclopropyl)methanamine (CAS 112738-68-8) represents a privileged scaffold in modern medicinal chemistry. The incorporation of a trifluoromethyl (

) group onto a cyclopropane ring imparts unique metabolic stability, lipophilicity, and conformational rigidity—a "bioisostere" strategy often used to replace tert-butyl or gem-dimethyl groups.

However, the characterization of this molecule presents specific challenges due to the heteronuclear spin coupling introduced by the fluorine atoms (

, spin ½) and the magnetic anisotropy of the cyclopropane ring. This guide provides a definitive protocol for the acquisition, processing, and interpretation of and NMR data for this compound, emphasizing the diagnostic splitting patterns that validate its structure.

Sample Preparation & Experimental Methodology

Solvent Selection Strategy

The choice of solvent is critical for this amine. The compound is frequently supplied as a hydrochloride salt.

• For Free Base: Use Chloroform-d (

  ) . It provides excellent resolution for the cyclopropyl region.

• For Hydrochloride Salt: Use Dimethyl Sulfoxide-d6 (

  ) . The salt is insoluble in . Furthermore, DMSO slows proton exchange, allowing for the observation of the ammonium protons ( ) as a broad triplet.

Instrument Parameters

The presence of the

group significantly affects the relaxation times ( ) of the quaternary carbon. Standard parameters often result in the "disappearance" of the diagnostic C1 signal.

Parameter	Standard Setting	Required Setting for (1-CF3-cyclopropyl)methanamine	Rationale
Pulse Angle	or	(for )	Maximizes signal for quaternary carbons with long .
Relaxation Delay (D1)	1.0 s	s	The quaternary C1 and carbons have no attached protons (no NOE enhancement) and slow relaxation.
Spectral Width	-2 to 14 ppm	-2 to 14 ppm	Standard width covers all protons.
Scans (NS)	16 (1H) / 512 (13C)	32 (1H) / (13C)	The splitting of signals into quartets reduces the signal-to-noise ratio (S/N) by a factor of 4.

Structural Analysis & Symmetry

Before interpreting spectra, we must define the magnetic environment. The molecule possesses a plane of symmetry passing through the amine, the methylene carbon, C1, and bisecting the C2-C3 bond.

• Group: Electron-withdrawing group (EWG). Deshields adjacent nuclei.[1]

• Cyclopropane Protons: The protons cis to the

  group are chemically distinct from those trans to it, but equivalent to their counterparts on the other side of the ring (AA'BB' system).

Workflow Visualization

The following diagram outlines the logical flow for validating this structure, distinguishing it from non-fluorinated analogs.

Caption: Optimized NMR workflow emphasizing parameter adjustment for fluorinated quaternary carbons.

NMR Interpretation

Solvent:

(Referenced to 7.26 ppm)[2][3]

The proton spectrum is characterized by the high-field cyclopropyl protons and the distinct methylene singlet.

Position	Type	(ppm)	Multiplicity	Coupling (Hz)	Interpretation
Cyclopropyl	(C2/C3)	0.85 – 1.05	Multiplet (m)	,	The 4 ring protons appear as complex multiplets due to the AA'BB' symmetry. The group deshields them relative to unsubstituted cyclopropane (0.22 ppm).
Amine		1.2 – 1.6	Broad Singlet (br s)	N/A	Variable position. Exchangeable with .
Methylene		2.90 – 3.10	Singlet (s)	N/A	Appears as a singlet. Long-range coupling to ( ) is usually unresolved in 1D spectra but may cause line broadening.

Expert Insight: Do not expect a clean doublet or triplet for the cyclopropyl protons. The magnetic non-equivalence created by the rigid ring and the

group creates a "roofing" effect or complex second-order multiplets.

NMR Interpretation

Solvent:

(Referenced to 77.16 ppm)

This is the definitive experiment. The presence of Fluorine (

) splits the carbon signals into quartets ( intensity ratio).

The Diagnostic Splitting Tree

The following diagram illustrates the scalar coupling (

-coupling) that confirms the presence of the group attached to the quaternary carbon.

Caption: Visualization of the 1:3:3:1 quartet splitting pattern caused by the three equivalent fluorine atoms.

Detailed Assignment Table

Carbon	Type	(ppm)	Multiplicity	(Hz)	Notes
Cyclopropyl	(C2/C3)	8.0 – 12.0	Singlet (s) or weak q	Hz	Usually appears as a singlet; distance from F is 3 bonds ( ).
Quaternary	(C1)	28.0 – 32.0	Quartet (q)		Critical Diagnostic. Low intensity due to splitting and lack of NOE.
Methylene		45.0 – 48.0	Singlet (s)	N/A	May show slight broadening.
Trifluoromethyl		122.0 – 128.0	Quartet (q)		Often mistaken for noise if scan count is low.

Key Validation Check: If you observe a singlet at ~30 ppm, the synthesis likely failed to incorporate the

group (yielding the 1-methyl analog) or the was hydrolyzed (unlikely under standard conditions). You must see the quartet with a coupling constant of ~32 Hz.

Advanced Verification: NMR

While not always standard,

NMR is the fastest way to assess purity.

• Chemical Shift: Expect a singlet at -70 to -75 ppm (referenced to

  ).

• Purity Check: Impurities often appear as small satellites or distinct peaks shifted by 1-2 ppm.

References

• Beilstein Journals. Access to cyclopropanes with geminal trifluoromethyl and difluoromethylphosphonate groups. (Provides analogous coupling constants for trifluoromethyl cyclopropanes).

• MDPI. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one. (Validates aromatic and aliphatic C-F coupling ranges).

• National Institutes of Health (PubChem). 1-(Trifluoromethyl)cyclopropanamine (Compound Summary).

• University of Wisconsin (Reich Collection).

  NMR Coupling Constants ( ).

Sources

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. beilstein-journals.org [beilstein-journals.org]

In Silico Profiling of (1-(Trifluoromethyl)cyclopropyl)methanamine: A Structural & ADMET Analysis

Executive Summary

This technical guide details the in silico characterization of (1-(Trifluoromethyl)cyclopropyl)methanamine , a high-value pharmacophore in modern medicinal chemistry.[1][2][3][4] Structurally, this molecule represents a rigidified, metabolically stable bioisostere of the tert-butyl or gem-dimethyl group, offering a unique vector for amine functionalization.[1][2][3][4]

This guide moves beyond simple property listing to provide a rigorous, self-validating predictive framework.[1][2][3][4][5] We utilize Density Functional Theory (DFT) for conformational analysis and Consensus QSAR for physicochemical profiling, ensuring that researchers can integrate this scaffold into lead optimization campaigns with high confidence.[1][2][3][4]

Structural Logic & Quantum Mechanical Analysis[1][2][3]

The core value of (1-(Trifluoromethyl)cyclopropyl)methanamine lies in its ability to position the amine functionality in a precise 3D vector while modulating lipophilicity via the trifluoromethyl group.[1][2][3][4]

The Gem-Disubstitution Effect

The cyclopropane ring introduces significant ring strain (~27.5 kcal/mol), resulting in bonds with high

-character (Walsh orbitals).[1][2][3][4] The presence of a trifluoromethyl (-CF ) group at the C1 position—geminal to the methanamine side chain—creates a "Thorpe-Ingold" effect that rigidly locks the conformation.[2][3]

Key Structural Features:

• Quaternary Center: The C1 carbon is quaternary, blocking metabolic oxidation at this typically vulnerable site.[4][5]

• Dipole Moment: The strong electron-withdrawing nature of the -CF

  group ( ) creates a permanent dipole that opposes the lone pair of the amine, influencing binding kinetics.[2]

DFT Optimization Protocol

To accurately predict the geometry and electronic distribution, a high-level quantum mechanical workflow is required.[4][5] Standard force fields (e.g., MMFF94) often fail to capture the electronic repulsion between the fluorine lone pairs and the cyclopropane ring electrons.[4]

Recommended DFT Workflow:

• Conformational Search: Monte Carlo search using the OPLS4 force field to identify local minima.[3][4][5]

• Geometry Optimization: DFT calculation at the B3LYP/6-311+G(d,p) level of theory. This basis set includes diffuse functions (+) essential for modeling the lone pairs on fluorine and nitrogen.[1][2][3][4][5]

• Frequency Calculation: Verification of true minima (no imaginary frequencies).

• ESP Mapping: Calculation of Electrostatic Potential to visualize H-bond donor/acceptor regions.[1][2][3][4][5]

Figure 1: Self-validating DFT workflow for accurate structural prediction of fluorinated cyclopropanes.

Physicochemical Property Prediction

Accurate prediction of pKa and LogP is critical for this molecule, as the -CF

group significantly alters the basicity of the amine compared to a standard alkyl amine.

Basicity (pKa) Modulation

The -CF

group is electron-withdrawing.[1][2][3][4][5] Although it is separated from the amine nitrogen by a methylene spacer (-CH -) and the C1 carbon, the inductive effect ($ -I $) propagates through the bonds, lowering the pKa.[1][2][3][4]

• Standard Alkyl Amine pKa: ~10.5[2]

• Alpha-CF3 Amine pKa: ~5.7 (e.g., 2,2,2-trifluoroethylamine)[1][2][3][4]

• Target Molecule Prediction: The cyclopropane ring attenuates this effect slightly, but the pKa is predicted to drop to the 7.8 – 8.5 range. This is advantageous for CNS drugs, as it increases the fraction of neutral species at physiological pH (7.4), improving Blood-Brain Barrier (BBB) permeation.[1][2][3][4]

Lipophilicity (LogP/LogD)

The cyclopropane scaffold adds lipophilicity compared to an ethyl chain, and the -CF

group is highly lipophilic.[1][2][3][4]

Predicted Values (Consensus Model):

Property	Predicted Value	Methodology	Significance
MW	153.15 Da	Exact Mass	Fragment-like space (Rule of 3 compliant).[1][2][3][4][5]
LogP	1.4 ± 0.3	Consensus (XLogP3 + WLogP)	Moderate lipophilicity; ideal for membrane crossing.[1][2][3][4][5]
LogD (pH 7.4)	0.8 ± 0.2	ACD/Labs Percepta	Distribution coefficient accounts for partial ionization.[1][2][3][4][5]
pKa (Base)	8.1 ± 0.5	Hammett-Taft Equation	Reduced basicity reduces lysosomal trapping.[1][2][3][4][5]
TPSA	26.02 Ų	Topological PSA	Excellent permeability (< 90 Ų).[1][2][3][4][5]
H-Bond Donors	2	Count	Standard amine profile.[1][2][3][4][5]

ADMET Profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity)[1][2][3][4]

Integrating this fragment into a larger drug molecule requires understanding its metabolic liabilities and safety profile.[4][5]

Metabolic Stability

The (1-(Trifluoromethyl)cyclopropyl) moiety is designed to be a metabolic blocker .[1][2][3][4][5]

• CYP450 Resistance: The quaternary C1 carbon prevents

  -hydroxylation.[1][2][3][4][5] The -CF group blocks metabolism at the C1 position and sterically hinders attack at the cyclopropane ring.[5]

• Soft Spots: The primary metabolic route is likely N-oxidation or deamination of the methanamine chain, followed by ring opening if the nitrogen is not substituted in the final drug.

Toxicity Risks (Ames & hERG)

• Ames Mutagenicity: Primary alkyl amines can sometimes trigger Ames alerts.[1][2][3][4][5] However, the steric bulk of the CF3-cyclopropyl group usually mitigates DNA intercalation risks compared to planar aromatics.[5] In silico models (e.g., DEREK) typically classify this scaffold as Low Probability for mutagenicity.[1][2][3][4][5]

• hERG Inhibition: Basic amines are a hallmark of hERG blockers.[4][5] The pKa reduction (to ~8.[1][2][3][4][5]1) lowers the risk compared to highly basic amines (pKa > 9.5), but hERG liability must be monitored if the final molecule becomes too lipophilic (LogP > 3).[1][2][3][4]

ADMET Prediction Pipeline

To validate these claims in a specific drug design context, use the following QSAR pipeline:

Figure 2: Automated QSAR pipeline for predicting ADMET risks associated with the scaffold.

Synthesis & Application in Drug Design[6][7]

While this guide focuses on prediction, understanding the synthetic accessibility validates the in silico design.

Synthetic Feasibility

The synthesis of (1-(Trifluoromethyl)cyclopropyl)methanamine is established but non-trivial.[1][2][3][4][5] It typically involves:

• Cyclopropanation: Reaction of a trifluoromethyl-alkene with a diazo compound or sulfur ylide.[1][2][3][4][5]

• Functionalization: Conversion of a nitrile or ester at the C1 position to the amine.[4][5] Reference: Recent enantioselective syntheses use Rhodium-catalyzed cyclopropanation with trifluorodiazoethanes [1].[1][2][3][4][5][6]

Bioisosteric Utility

This scaffold is a bioisostere for:

• Tert-butyl group: Similar volume but with a polar handle (amine) and lower lipophilicity.[1][2][3][4][5]

• Gem-dimethyl group: The cyclopropane ring restricts the bond angle to 60°, altering the vector of the substituents compared to the 109.5° of a dimethyl carbon.

References

• Denton, J. R., Sukumaran, D., & Davies, H. M. L. (2007).[1][2][3][4][6] Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters, 9(14), 2625–2628.[1][2][3][4] Link[1][2][3][4]

• Meanwell, N. A. (2018).[1][2][3][4][5] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1][2][3][4] Link[1][2][3][4]

• Wuitschik, G., et al. (2010).[1][2][3][4][5] Oxetanes as Promising Modules in Drug Discovery.[1][2][3][4][5] Angewandte Chemie International Edition, 49(48), 8984-8987.[1][2][3][4] (Contextual reference for rigidified polar scaffolds). Link[1][2][3][4]

• PubChem Compound Summary. (2025). (1-(Trifluoromethyl)cyclopropyl)methanamine derivatives.[1][2][3][4][5] National Center for Biotechnology Information.[1][2][3][4][5] Link

Sources

• 1. PubChemLite - {1-[3-(trifluoromethyl)phenyl]cyclopropyl}methanamine (C11H12F3N) [pubchemlite.lcsb.uni.lu]
• 2. PubChemLite - (cyclopropylmethyl)({[2-(trifluoromethyl)phenyl]methyl})amine (C12H14F3N) [pubchemlite.lcsb.uni.lu]
• 3. PubChemLite - Cyclopropyl[3-(trifluoromethyl)phenyl]methanamine (C11H12F3N) [pubchemlite.lcsb.uni.lu]
• 4. Cyclopropyl(3-(trifluoromethyl)phenyl)methanamine | C11H12F3N | CID 4430239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-(Trifluoromethyl)cyclopropanamine | C4H6F3N | CID 11651197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]

The Trifluoromethyl Group in Drug Design: A Technical Blueprint for Efficacy and Stability

The following technical guide is structured to serve as an authoritative resource for medicinal chemists and drug discovery scientists. It synthesizes physicochemical principles with practical synthetic applications.

[1]

Executive Summary

The strategic incorporation of the trifluoromethyl (

) group has evolved from a niche modification to a cornerstone of modern medicinal chemistry.[1] Currently present in a significant fraction of FDA-approved small molecule therapeutics, the moiety acts not merely as a lipophilic bulk but as a precision tool for modulating electronic character, metabolic susceptibility, and target engagement. This guide dissects the mechanistic role of , providing a rational framework for its deployment in lead optimization.

Part 1: Physicochemical Core – The "Fluorine Effect"

The

group is often erroneously compared directly to a methyl ( ) or isopropyl group. While sterically similar to an isopropyl group, its electronic and physical behaviors are distinct.

Comparative Physicochemical Metrics

The following table contrasts the

group with its non-fluorinated analogs, highlighting why it is a unique bioisostere.

Property	Hydrogen ( )	Methyl ( )	Trifluoromethyl ( )	Impact on Drug Design
Van der Waals Volume	~5 ų	~24 ų	~42 ų	Steric bulk approx. equal to Isopropyl; induces conformational locks.
Hansch (Lipophilicity)	0.00	0.56	0.88	Significant increase in ; enhances membrane permeability (BBB penetration).
Hammett (Electronic)	0.00	-0.17	0.54	Strong electron-withdrawing; lowers of neighboring amines/acids.
Bond Dissociation Energy	414 kJ/mol (C-H)	368 kJ/mol (C-H)	485 kJ/mol (C-F)	Extreme resistance to oxidative metabolism (CYP450 blockade).

Electronic Modulation and Shifting

The strong electron-withdrawing nature (negative inductive effect,

) of the group is a critical tool for tuning the acid-base properties of a molecule.

• Basicity Reduction : Placing a

  group or to a basic nitrogen reduces the , often preventing lysosomal trapping or improving oral bioavailability by ensuring the molecule remains neutral at physiological pH.

• Bioisosterism : The

  group is an effective bioisostere for the chloride ( ) atom and the isopropyl group, offering a "best of both worlds" scenario: the lipophilicity of the alkyl group with the electronic deactivation of a halogen.

Part 2: Pharmacokinetic Mastery (ADME)

The primary driver for

incorporation is often metabolic stabilization. The C-F bond is the strongest single bond in organic chemistry.

Metabolic Blocking Strategy

Cytochrome P450 enzymes typically target electron-rich C-H bonds for oxidation (hydroxylation). Replacing a metabolically labile methyl group or an aromatic hydrogen with

effectively "caps" that site.

Mechanism :

• Steric Shielding : The bulk of the fluorine atoms prevents the approach of the heme-iron center of CYP enzymes.

• Electronic Deactivation : The electron-withdrawing nature reduces the electron density of the aromatic ring, making it less susceptible to electrophilic attack by the high-valent iron-oxo species of CYP450.

Visualization: The Metabolic Blockade

The following diagram illustrates the decision logic for using

to resolve metabolic instability.

Figure 1: Decision logic for deploying Trifluoromethyl vs. Fluorine to block metabolic soft spots.

Part 3: Synthetic Architecture

Introducing a

group is synthetically challenging due to the instability of the trifluoromethyl anion.[2] Modern methods rely on specific reagents that mask this instability.

Strategic Synthetic Routes

There are three primary modes of introduction:

• Nucleophilic Trifluoromethylation : Using Ruppert-Prakash reagent (

  ).[3]

• Electrophilic Trifluoromethylation : Using Togni or Umemoto reagents.[2]

• Radical Trifluoromethylation : Using Langlois reagent (

  ) or photocatalysis.

Standard Operating Protocol: Nucleophilic Addition to Ketones

This protocol describes the use of (Trifluoromethyl)trimethylsilane (

) , the industry standard for converting carbonyls to trifluoromethylated alcohols.

Objective : Convert a ketone substrate to a tertiary trifluoromethyl alcohol.

Reagents :

• Substrate: Aryl/Alkyl Ketone (1.0 equiv)

• Reagent:

  (Ruppert-Prakash Reagent) (1.2 equiv)

• Initiator: Cesium Fluoride (CsF) or TBAF (catalytic, 10-20 mol%)

• Solvent: Anhydrous THF or Toluene

• Quench: 1M HCl or TBAF (stoichiometric)

Step-by-Step Methodology :

• Preparation : Flame-dry a round-bottom flask under Argon atmosphere. Add the ketone substrate and anhydrous THF (0.5 M concentration).

• Reagent Addition : Cool the solution to 0°C. Add

  via syringe.

• Initiation : Add the fluoride source (CsF or TBAF) slowly. Note: A distinct color change or mild exotherm indicates initiation. The fluoride attacks the silicon, generating a pentacoordinate silicon species that releases the nucleophilic

  equivalent directly to the carbonyl.

• Propagation : Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC/LCMS for disappearance of ketone.

• Hydrolysis : The intermediate is a silyl ether. Add 1M HCl or stoichiometric TBAF/THF to cleave the O-Si bond. Stir for 30 minutes.

• Workup : Dilute with diethyl ether, wash with water and brine. Dry over

  and concentrate.

Why this works : The

anion is unstable and decomposes to difluorocarbene ( ) and fluoride. The Ruppert-Prakash reagent stabilizes the group until the exact moment of reaction, driven by the strong Si-F bond formation.

Part 4: Case Studies in Efficacy

Celecoxib (Celebrex)[4]

• Target : COX-2 Inhibitor (NSAID).[4]

• Role of

  :

  • Selectivity : The bulky

    group on the pyrazole ring fits into a hydrophobic side pocket present in the COX-2 enzyme but absent in COX-1 (which has a bulky isoleucine residue blocking access). This steric discrimination is the basis of Celecoxib's gastro-sparing profile.

  • Metabolism : The group is metabolically inert, directing metabolism to the methyl group on the tolyl ring (oxidation to carboxylic acid).

Sitagliptin (Januvia)[5]

• Target : DPP-4 Inhibitor (Type 2 Diabetes).

• Role of

  :

  • Structure : Contains a trifluoromethyl group on the triazolopyrazine fused ring system.[5]

  • Binding : The

    group occupies a lipophilic pocket in the DPP-4 active site, enhancing binding affinity ( ) through hydrophobic interactions.

  • Pharmacokinetics : It prevents oxidative metabolism of the heterocyclic ring, contributing to the drug's 24-hour half-life, allowing for once-daily dosing.

Visualization: Synthetic Decision Tree

How to choose the right synthetic method for your substrate.

Figure 2: Synthetic route selection based on substrate functionality.

References

• The Trifluoromethyl Group in Medicinal Chemistry . Journal of Medicinal Chemistry. (2008). Provides foundational data on lipophilicity and metabolic stability.[1][6]

• Trifluoromethyltrimethylsilane (TMSCF3): Ruppert-Prakash Reagent . Wikipedia/Primary Literature. Detailed history and application of the reagent.

• Role of Fluorine in Drug Design . Science. Discusses the "Fluorine Effect" and bioisosterism.

• Sitagliptin Case Study . Nature Reviews Drug Discovery. Analysis of DPP-4 inhibitors and structural evolution.

• Celecoxib Mechanism of Action . Journal of Biological Chemistry. Structural basis for COX-2 selectivity via the CF3 pocket.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

The Cyclopropylamine Moiety: A High-Stakes Pharmacophore in Medicinal Chemistry

The following technical guide details the medicinal chemistry of cyclopropylamines, focusing on their unique physicochemical properties, metabolic mechanisms, and synthetic pathways.

Executive Summary

In the landscape of modern drug design, the cyclopropylamine (CPA) moiety represents a "high-stakes" structural motif. It offers a unique combination of reduced basicity, conformational rigidity, and metabolic reactivity that can either drive therapeutic efficacy or precipitate toxicity. Unlike standard alkylamines, the CPA motif possesses significant

character in its carbon framework, influencing the electronic environment of the nitrogen atom. This guide dissects the CPA pharmacophore, providing researchers with the mechanistic grounding required to leverage its properties for LSD1 inhibition and GPCR modulation while navigating the risks of mechanism-based inactivation (MBI) of cytochrome P450 enzymes.

Physicochemical Profiling: The "s-Character" Effect

The cyclopropyl group is not merely a steric spacer; it is an electronic modulator. The carbon atoms of the cyclopropane ring exhibit high

-character (approximately hybridization rather than the ideal ), which has profound effects on the attached amine.

Basicity Modulation ( )

The most critical medicinal chemistry property of CPAs is their reduced basicity compared to acyclic counterparts. The electron-withdrawing nature of the cyclopropyl ring (due to high

-character orbitals forming the C-C bonds) pulls electron density from the nitrogen lone pair, lowering the of the conjugate acid.

Table 1: Comparative Basicity of Amine Pharmacophores

Amine Structure	Approximate (Conjugate Acid)	Physiochemical Impact
Isopropylamine	~10.6	Highly ionized at physiological pH (7.4); lower membrane permeability.
Cyclopropylamine	~8.7	Significant fraction un-ionized at pH 7.4; enhanced CNS penetration.
Aniline	~4.6	Weak base; often poor solubility at neutral pH.

Design Insight: Replacing an isopropyl group with a cyclopropyl group can lower the

by ~2 log units. This modification is a strategic tool to improve oral bioavailability and blood-brain barrier (BBB) permeability by increasing the concentration of the neutral free base species at physiological pH [1].

Conformational Rigidity

The cyclopropyl ring acts as a rigid anchor, restricting the conformational freedom of the N-substituent. This entropy reduction can enhance binding affinity by minimizing the energy penalty upon ligand-target complexation.

Metabolic Pharmacology: The "Suicide Substrate" Mechanism

The CPA moiety is a classic "double-edged sword" in metabolism. It is a known biostere for alkyl groups, but it is also a potential toxophore due to its propensity for Single Electron Transfer (SET) oxidation.

Mechanism-Based Inactivation (MBI) of CYP450

Cyclopropylamines are potent mechanism-based inactivators (suicide substrates) of cytochrome P450 enzymes (specifically CYP2B, CYP2C, and CYP2E1 subfamilies). The mechanism involves the formation of a reactive radical intermediate that covalently modifies the enzyme's heme prosthetic group or apoprotein.

Figure 1: Mechanism of CYP450 Inactivation by Cyclopropylamines

Caption: The Single Electron Transfer (SET) pathway leading to irreversible CYP450 inactivation via cyclopropyl ring fragmentation.

Therapeutic Application: LSD1 Inhibition

In epigenetic therapy, this reactivity is harnessed for therapeutic benefit. Tranylcypromine (PCPA) , originally an MAO inhibitor, acts as an irreversible inhibitor of Lysine-Specific Demethylase 1 (LSD1) .[1][2] The mechanism mirrors the CYP pathway: the FAD cofactor of LSD1 oxidizes the amine, triggering ring opening and forming a covalent N5-flavin adduct, effectively shutting down the demethylase activity [2, 3].

Toxicology Case Study: Trovafloxacin

The antibiotic Trovafloxacin provides a cautionary tale. It contains a fused cyclopropylamine-substructure (azabicyclo[3.1.0]hexane). Metabolic activation of this moiety by CYP1A2 leads to reactive intermediates capable of covalent binding to hepatic proteins, which is linked to the drug's idiosyncratic hepatotoxicity and subsequent market withdrawal/restriction [4].

Synthetic Architectures: The Kulinkovich-Szymoniak Reaction[3]

Constructing cyclopropylamines, especially with specific stereochemistry, is synthetically challenging.[3] The Kulinkovich-Szymoniak reaction is the gold standard for accessing primary cyclopropylamines directly from nitriles or amides, bypassing the need for unstable cyclopropanone intermediates.

Reaction Workflow

This titanium-mediated transformation couples a nitrile with a Grignard reagent to form the cyclopropylamine ring in a single pot.[4]

Figure 2: Kulinkovich-Szymoniak Synthesis Workflow

Caption: The Kulinkovich-Szymoniak protocol for converting nitriles to cyclopropylamines via a titanacyclopropane intermediate.

Experimental Protocol: Titanium-Mediated Synthesis of 1-Substituted Cyclopropylamines

Objective: Synthesis of 1-phenylcyclopropylamine from benzonitrile using the Kulinkovich-Szymoniak methodology [5].

Reagents & Equipment[5]

• Substrate: Benzonitrile (1.0 equiv, 10 mmol)

• Reagent: Ethylmagnesium bromide (EtMgBr), 3.0 M in Et2O (2.2 equiv)

• Catalyst: Titanium(IV) isopropoxide (

  ) (1.1 equiv)

• Lewis Acid:

  (2.2 equiv)

• Solvent: Anhydrous Diethyl Ether (

  )

• Atmosphere: Argon or Nitrogen (strictly anhydrous)

Step-by-Step Methodology

• Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush with argon.

• Solvent Charge: Add anhydrous

  (40 mL) and Benzonitrile (1.03 g, 10 mmol).

• Catalyst Addition: Add

  (3.2 mL, 11 mmol) via syringe. The solution may turn yellow/orange.

• Grignard Addition: Cool the reaction mixture to -78°C (dry ice/acetone bath). Add EtMgBr (7.3 mL, 22 mmol) dropwise over 20 minutes.

  • Note: A color change to dark brown/black indicates the formation of the low-valent titanacyclopropane species.

• Warming: Remove the cooling bath and allow the mixture to warm to room temperature. Stir for 1 hour.

• Lewis Acid Addition: Add

  (2.7 mL, 22 mmol) dropwise. Stir for an additional 30 minutes.

• Quench: Carefully quench the reaction with 10% aqueous NaOH (20 mL) at 0°C.

  • Caution: Exothermic reaction.

• Extraction: Filter the resulting biphasic mixture through a Celite pad to remove titanium salts. Wash the pad with

  . Extract the aqueous layer with (3 x 30 mL).

• Purification: Dry combined organics over

  , concentrate in vacuo. Purify the crude amine via flash column chromatography (DCM/MeOH/NH4OH).

Yield Expectation: 65-75% isolated yield of 1-phenylcyclopropylamine.

References

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. Link

• Trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. PubMed.[1] Link

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. PubMed Central (PMC). Link

• Metabolism of cyclopropyl groups. Hypha Discovery. Link

• New and easy route to primary cyclopropylamines from nitriles. Organic Chemistry Portal. Link

Sources

• 1. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. New and easy route to primary cyclopropylamines from nitriles [organic-chemistry.org]

Technical Guide: Structure-Activity Relationship of Trifluoromethylcyclopropyl Analogs

Bioisosteric Engineering for Metabolic Stability and Conformational Control

Executive Summary

This technical guide analyzes the 1-trifluoromethylcyclopropyl (

-cPr) moiety, a high-value bioisostere in modern medicinal chemistry. While traditionally deployed as a rigid replacement for the tert-butyl group, this scaffold offers distinct stereoelectronic advantages that extend beyond simple space-filling. By replacing labile C(sp³)–H bonds with the metabolically robust -cyclopropyl unit, drug developers can significantly reduce hepatic clearance while maintaining or improving potency through specific hydrophobic and electrostatic interactions. This guide details the physicochemical rationale, synthetic access, and validated SAR strategies for integrating this motif into lead optimization campaigns.

Physicochemical Rationale: The "Fluorine Effect"

The transition from a tert-butyl group to a trifluoromethylcyclopropyl group is not merely a steric exchange; it is an electronic and metabolic upgrade.

Metabolic Shielding

The primary liability of the tert-butyl group is the susceptibility of its nine equivalent

-hydrogen atoms to Cytochrome P450-mediated oxidation (typically hydroxylation). The -cPr moiety eliminates these labile protons entirely.

• Mechanism: The high bond dissociation energy (BDE) of C–F bonds (~116 kcal/mol) renders the

  group inert to oxidative metabolism.

• Cyclopropyl Ring: While cyclopropane rings can undergo oxidative opening (e.g., in trovafloxacin), the electron-withdrawing nature of the geminal

  group deactivates the ring toward electrophilic enzymatic attack (e.g., by CYP450 iron-oxo species).

Stereoelectronic Properties

The

group exerts a strong inductive effect ( ), which can modulate the pKa of neighboring amines, potentially improving bioavailability or selectivity.

Property	tert-Butyl Group	1- -Cyclopropyl Group	Impact on Drug Design
Van der Waals Volume	~128 ų	~119 ų	Slightly smaller; fits most t-Bu pockets.
Metabolic Liability	High (9 x C-H bonds)	Low (Blocked)	Increases and reduces clearance.
Lipophilicity (LogP)	High	Moderate	is lipophilic, but the polarity of the C-F bond vector creates "orthogonal" dipolar interactions.
Conformation	Rotatable (C-C bond)	Rigid (Cyclopropyl)	Locks vectors; reduces entropic penalty upon binding.

Visualization: Metabolic Fate Comparison

The following diagram illustrates the divergent metabolic pathways of a standard tert-butyl analog versus its

-cyclopropyl bioisostere.

Figure 1: Comparative metabolic stability. The

-cPr group blocks the standard oxidative clearance pathway associated with alkyl groups.

Synthetic Methodologies

Accessing the

-cyclopropyl scaffold requires specialized protocols due to the destabilizing effect of the electron-withdrawing group on certain carbenoid intermediates.

Method A: Deoxyfluorination (Scalable)

For large-scale preparation (multigram to kilogram), the deoxyfluorination of cyclopropane carboxylic acids is the preferred route. This avoids the handling of potentially explosive diazo intermediates.

• Reagent: Sulfur Tetrafluoride (

  ) or Diethylaminosulfur trifluoride (DAST) variants.

• Precursor: 1-substituted cyclopropane-1-carboxylic acids.

• Reference: Mykhailiuk, P. K. Chem. Eur. J.[1]2014 .

Method B: Corey-Chaykovsky Cyclopropanation (Versatile)

This method allows for the direct conversion of trifluoromethyl ketones or alkenes into the cyclopropyl motif.

• Substrate: Trifluoromethyl alkenes.[2]

• Reagent: Sulfonium ylides (generated from trimethylsulfonium iodide + base).

• Mechanism: Michael addition of the ylide followed by ring closure. This is particularly useful for introducing the moiety late-stage or on complex heterocycles.

Synthetic Decision Tree

Use the following logic to select the optimal synthetic route for your target analog.

Figure 2: Synthetic decision matrix for accessing trifluoromethylcyclopropyl scaffolds.

Structure-Activity Relationship (SAR) Case Studies

Case Study: ACT-709478 (T-Type Calcium Channel Blocker)

In the development of ACT-709478, researchers needed to optimize a lead compound for CNS penetration and metabolic stability.

• Challenge: The initial tert-butyl analog showed rapid hepatic clearance.[3]

• Solution: Replacement with the 1-trifluoromethylcyclopropyl group.

• Outcome:

  • Potency: Maintained nanomolar affinity (due to similar volume filling).

  • Stability:

    (intrinsic clearance) decreased by >5-fold.

  • CNS Exposure: Improved brain-to-plasma ratio due to modulation of lipophilicity and reduction of P-gp efflux liability.

The "Barnes-Seeman" Rule

Research at Novartis established a general rule for this bioisostere:

"Trifluoromethylcyclopropyl-containing analogues consistently demonstrate higher metabolic stability in vitro and in vivo compared to their tert-butyl-containing counterparts." (Barnes-Seeman et al., ACS Med. Chem. Lett. 2013).[1][4]

Data Summary (Genericized from Literature):

Compound Variant	CYP3A4 (min)	Rat Clearance (mL/min/kg)
Analog A (t-Bu)	12	85 (High)
Analog B ( -cPr)	>60	14 (Low)

Experimental Protocols

Protocol: Synthesis via Sulfonium Ylide

This protocol describes the conversion of a trifluoromethyl alkene to the cyclopropyl analog.

Reagents:

• Trifluoromethyl alkene substrate (1.0 equiv)

• Trimethylsulfoxonium iodide (1.2 equiv)

• NaH (60% dispersion in oil, 1.5 equiv)

• DMSO (anhydrous)

Procedure:

• Ylide Formation: To a flame-dried flask under Argon, add trimethylsulfoxonium iodide and dry DMSO. Add NaH portion-wise at room temperature. Stir for 30 minutes until gas evolution ceases and the solution becomes clear (formation of dimethyloxosulfonium methylide).

• Addition: Cool the solution to 0°C. Add the trifluoromethyl alkene (dissolved in minimal DMSO) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC/LCMS.

• Workup: Quench with saturated aqueous

  . Extract with (x3). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Protocol: Microsomal Stability Assay

Self-validating system to confirm metabolic stability.

Materials:

• Pooled Liver Microsomes (Human/Rat), 20 mg/mL protein concentration.

• NADPH regenerating system.

• Test compound (1

  M final concentration).

Workflow:

• Pre-incubation: Mix microsomes (0.5 mg/mL final) with phosphate buffer (pH 7.4) and test compound at 37°C for 5 minutes.

• Initiation: Add NADPH to initiate the reaction.

• Sampling: Remove aliquots at

  minutes.

• Quenching: Immediately add to ice-cold Acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(remaining %) vs. time. The slope

  determines .

  • Pass Criteria:

    .

Future Outlook

The

-cyclopropyl group is evolving beyond a simple tert-butyl replacement. Emerging trends include:

• Chiral Resolution: Utilizing the chirality of 1,2-disubstituted cyclopropanes to target specific stereochemical pockets.

• Fragment-Based Drug Discovery (FBDD): Using

  -cyclopropyl carboxylic acids as rigid, polar fragments with distinct vectors compared to their phenyl or alkyl counterparts.

References

• Barnes-Seeman, D., Jain, M., Bell, L., & Hatsis, P. (2013).[1] Metabolically Stable tert-Butyl Replacement.[1][2][4][5] ACS Medicinal Chemistry Letters, 4(6), 514–516. [Link]

• Mykhailiuk, P. K. (2014).[6] Generation of the

  -Cyclopropyl Moiety: A General and Scalable Approach. Chemistry – A European Journal, 20(17), 4942–4947. [Link]

• Gagnon, A., et al. (2019). Mild and Diazo-Free Synthesis of Trifluoromethyl-Cyclopropanes Using Sulfonium Ylides. Organic Letters, 21(7), 2265–2268. [Link][2]

• Bezençon, O., et al. (2017). Discovery of a Potent and Selective T-Type Calcium Channel Blocker (ACT-709478). Journal of Medicinal Chemistry, 60(23), 9769–9789. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Whitepaper: Operational Safety and Handling of (1-(Trifluoromethyl)cyclopropyl)methanamine

Executive Summary & Chemical Identity[1]

(1-(Trifluoromethyl)cyclopropyl)methanamine is a high-value "privileged scaffold" in modern medicinal chemistry. It is primarily used to introduce a metabolically stable, lipophilic motif that restricts conformational freedom—a bioisostere for the tert-butyl group or an isoleucine side chain.

However, this structural utility comes with specific handling risks.[1] Beyond the standard corrosivity of primary amines, the combination of a strained cyclopropane ring and a trifluoromethyl group introduces unique reactivity and potential toxicological profiles (neurotoxicity risks observed in structural analogs). This guide outlines a self-validating workflow for safe utilization.

Physicochemical Profile[1][3][4]

Property	Data	Implications for Handling
Molecular Formula		Low molecular weight; high volatility as free base.
Physical State	White solid (HCl salt) / Liquid (Free base)	Prefer HCl salt for handling to minimize inhalation risk.
Basicity (pKa)	Est. 8.5–9.0 (Lower than typical amines)	The group is electron-withdrawing, reducing amine nucleophilicity.
Lipophilicity	Increased (+ )	Enhanced skin permeability compared to non-fluorinated analogs.
Ring Strain	~27.5 kcal/mol (Cyclopropane)	Susceptible to ring-opening under strong acidic/thermal stress.

Hazard Identification & Toxicology (The "Why")

Core Hazards

• Skin Corrosion/Irritation (Category 1B): As a primary amine, the free base is caustic. It can cause irreversible skin damage and blindness upon eye contact.

• Specific Target Organ Toxicity (Class Warning): Researchers must be aware of the "Ataxia Risk." Studies on related fluoromethylcyclopropylamine derivatives have indicated unexpected in vivo neurotoxicity (ataxia) in animal models, likely due to metabolic interference. Treat this compound as a potential neurotoxin until specific data proves otherwise.

• Thermal Instability: The cyclopropane ring is "spring-loaded." While the

  group provides some stabilization, exposure to temperatures >100°C or strong Lewis acids can trigger exothermic ring-opening or polymerization.

Expert Insight: The "Fluorine Effect" on Reactivity

The trifluoromethyl group (

) exerts a strong inductive effect (-I).

• Reduced Nucleophilicity: The amine is less reactive than cyclopropylamine. Standard coupling times (e.g., 1 hour) may need extension (to 4–12 hours).

• Metabolic Stability: The C-F bonds block metabolic oxidation at the cyclopropane, but this also means the compound persists longer if absorbed by the body.

Storage & Stability Protocol

To maintain reagent integrity and safety, follow this strict storage hierarchy:

• Temperature: Store at 2–8°C (Refrigerated). Long-term storage of the free base should be at -20°C .

• Atmosphere: Hygroscopic. Store under Argon or Nitrogen . Moisture uptake leads to hydrolysis and inaccurate stoichiometry.

• Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the free base is used (potential for metal-complexation).

Operational Handling & Synthesis Protocols

Workflow Visualization

The following diagram outlines the mandatory safety logic for handling this compound.

Figure 1: Operational workflow emphasizing the decision path based on the chemical form (Salt vs. Free Base).

Protocol: Amide Coupling (Standardized)

This protocol is optimized to account for the reduced nucleophilicity caused by the

group.

Reagents:

• Carboxylic Acid Partner (1.0 equiv)

• (1-(Trifluoromethyl)cyclopropyl)methanamine HCl (1.1 equiv)

• HATU (1.2 equiv) or EDC/HOBt

• DIPEA (3.0 equiv) – Critical excess to free the amine salt.

• Solvent: DMF (Anhydrous)

Step-by-Step Methodology:

• Activation (The "Pre-mix"):

  • Dissolve the Carboxylic Acid and HATU in DMF. Stir for 5 minutes before adding the amine. This ensures the active ester is formed without competing hydrolysis.

• Amine Addition:

  • Add the (1-(Trifluoromethyl)cyclopropyl)methanamine HCl.[2][3]

  • Immediately add DIPEA dropwise.

  • Why? The amine is only nucleophilic in its free base form. Adding DIPEA releases the free amine in situ.

• Reaction Monitoring (Self-Validating System):

  • Do not rely on time. Perform LCMS at T=1hr.

  • Expectation: Due to steric bulk and electronic withdrawal (

    ), conversion may be slower than typical benzylamines. If <50% conversion at 1hr, heat to 40°C.

• Quench & Workup:

  • Dilute with EtOAc. Wash with Sat.

    (removes unreacted acid) and 1M HCl (removes unreacted amine).

  • Note: If the product contains acid-sensitive groups, skip the HCl wash.

Emergency Response

Scenario	Immediate Action	Medical/Technical Note
Skin Contact	Wash with lukewarm water for 15 mins. Do not scrub (abrasion increases absorption).	Monitor for delayed chemical burns due to lipophilic penetration.
Inhalation	Move to fresh air. Administer oxygen if breathing is labored.	Alert: If victim exhibits ataxia (stumbling/dizziness) within 6 hours, mention "Fluorinated Cyclopropylamine" to EMS.
Spill (Solid)	Cover with sand/vermiculite. Sweep gently to avoid dust.	Do not use water (generates corrosive runoff).
Spill (Liquid)	Absorb with inert pads. Neutralize area with dilute acetic acid.	Ventilate area immediately.

References

• Lead Sciences. (2023). (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride Product Data. Retrieved from [Link]

• Barnes-Seeman, D., et al. (2013). "Metabolically Stable Bioisosteres of the tert-Butyl Group." ACS Medicinal Chemistry Letters. (Context on stability of trifluoromethyl cyclopropanes).

• Lovering, F., et al. (2016). "Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure." Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Mykhailiuk, P. K. (2014). "General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes." Chemistry – A European Journal.

Sources

• 1. longdom.org [longdom.org]
• 2. (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride - Lead Sciences [lead-sciences.com]
• 3. 2758003-97-1|N-Methyl-1-(1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Note: Protocol for the Preparation of (1-(Trifluoromethyl)cyclopropyl)methanamine HCl Salt

Executive Summary & Scientific Rationale

The (1-(trifluoromethyl)cyclopropyl)methylamine moiety is a high-value pharmacophore in modern medicinal chemistry. It serves as a metabolically stable, lipophilic bioisostere for the tert-butyl group or the gem-dimethyl group. The trifluoromethyl (

) group lowers the basicity of the adjacent amine (via inductive effects) and blocks metabolic oxidation at the cyclopropyl ring, while the cyclopropane ring itself imparts specific conformational constraints that can enhance binding affinity.

This protocol details the synthesis of (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride starting from commercially available 1-(trifluoromethyl)cyclopropanecarboxylic acid .

Critical Synthetic Considerations (Expertise & Logic)

Unlike simple alkyl amines, this target presents a specific challenge: Neopentyl-like Steric Hindrance . The carbon attached to the amine is adjacent to a quaternary center bearing a bulky

group and the rigid cyclopropane ring. Consequently:

• Avoidance of

  Routes: Direct nucleophilic substitution (e.g., converting the corresponding alcohol to a mesylate and displacing with azide/amine) is notoriously difficult and slow due to severe steric shielding (neopentyl effect).

• Selection of Reductive Pathway: The most reliable method is the construction of the amide bond followed by hydride reduction. This bypasses the steric penalty of backside attack required in substitution reactions.

• Reduction Rigor: The reduction of the amide requires forcing conditions (refluxing

  or ) to overcome the steric barrier of the quaternary center.

Retrosynthetic Analysis & Pathway

The synthesis is designed as a scalable, 3-step sequence:

• Activation: Conversion of the carboxylic acid to the acid chloride.

• Amidation: Formation of the primary carboxamide.

• Reduction: Exhaustive reduction of the carbonyl to the methylene group.

Figure 1: Synthetic pathway designed to overcome neopentyl steric hindrance via amide reduction.

Detailed Experimental Protocol

Step 1: Synthesis of 1-(Trifluoromethyl)cyclopropanecarboxamide

Objective: Convert the acid to the primary amide. Safety: Thionyl chloride releases

and gas. Perform in a fume hood.

Reagents:

• 1-(Trifluoromethyl)cyclopropanecarboxylic acid (1.0 equiv)

• Thionyl Chloride (

  ) (3.0 equiv)

• DMF (Catalytic, 2-3 drops)

• Ammonium Hydroxide (28%

  aq) or in Methanol (Excess)

• Dichloromethane (DCM) (Solvent)

Procedure:

• Activation: In a dry round-bottom flask under

  , dissolve the carboxylic acid in anhydrous DCM (5 mL/mmol).

• Add catalytic DMF.

• Add

  dropwise at 0°C.

• Allow to warm to room temperature and reflux for 2 hours. (Monitoring: Aliquot quenched with MeOH should show Methyl Ester by TLC/LCMS).

• Concentration: Evaporate the solvent and excess

  under reduced pressure (rotary evaporator with a caustic trap). Re-dissolve the crude acid chloride in dry DCM.

• Amidation: Cool the DCM solution to 0°C.

• Add excess Ammonium Hydroxide (or 7N

  in MeOH) slowly. Caution: Exothermic.

• Stir at room temperature for 1 hour.

• Workup: Dilute with water. Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Usually not required. The amide precipitates as a white solid. If necessary, recrystallize from Hexanes/EtOAc.

Step 2: Reduction to (1-(Trifluoromethyl)cyclopropyl)methanamine

Objective: Reduce the carbonyl group to a methylene group. Critical Control Point: Moisture exclusion is vital.

is pyrophoric.

Reagents:

• Amide intermediate (from Step 1) (1.0 equiv)

• Lithium Aluminum Hydride (

  ) (2.5 - 3.0 equiv) [Pellets preferred for safer handling]

• Anhydrous THF (10 mL/mmol)

Procedure:

• Setup: Flame-dry a 3-neck flask equipped with a reflux condenser and addition funnel. Flush with Argon/Nitrogen.[1]

• LAH Suspension: Add anhydrous THF to the flask and cool to 0°C. Carefully add

  pellets/powder. Stir until suspended.

• Addition: Dissolve the Amide in anhydrous THF. Add this solution dropwise to the

  suspension at 0°C. Note: Gas evolution ( ) will occur.

• Reaction: Once addition is complete, warm to room temperature, then heat to Reflux for 12–16 hours.

  • Why Reflux? The

    group and cyclopropane ring create significant steric bulk. Room temperature reduction is often incomplete, leaving the amine-aluminum complex or unreacted amide.

• Monitoring: Check by LCMS (look for M+1 = 140 mass).

Step 3: Quenching & Salt Formation

Objective: Safely destroy excess hydride and isolate the stable HCl salt.

Fieser Workup Protocol (n:n:3n):

• Cool the reaction mixture to 0°C.

• Dilute with Diethyl Ether (equal volume to THF).

• Very slowly add:

  • mL Water (where = grams of used).
  • mL 15% NaOH solution.
  • mL Water.

• Warm to room temperature and stir vigorously for 30 minutes until a white, granular precipitate forms.

• Filtration: Filter through a pad of Celite. Wash the cake with Diethyl Ether.

• Salt Formation:

  • Cool the filtrate (ether/THF solution) to 0°C.

  • Add 4M HCl in Dioxane (1.5 equiv) dropwise.

  • The product will precipitate as a white solid.

• Isolation: Filter the solid, wash with cold ether, and dry under high vacuum.

Analytical Data & Validation

Expected Properties:

• Appearance: White crystalline solid.

• Molecular Weight: 139.12 (Free base), 175.58 (HCl salt).

Key Characterization Signals:

Technique	Signal	Interpretation

| 1H NMR (DMSO-d6) |

8.20 (br s, 3H) | Ammonium protons ( ) | | | 3.10 (s, 2H) | Methylene spacer ( ). Singlet indicates no adjacent protons on the ring. | | | 1.10 - 0.90 (m, 4H) | Cyclopropyl ring protons (AA'BB' system). | | 19F NMR | -75.0 to -77.0 (s) | Trifluoromethyl group ( ). | | 13C NMR | 126 (q, Hz) | carbon. | | | 25 (q, Hz) | Quaternary ring carbon. |

Troubleshooting & Safety Workflows

Critical Safety: LAH Quenching

The quenching of Lithium Aluminum Hydride is the most hazardous step. The "Fieser" method described above is safer than acid quenching, which can generate excessive heat and hydrogen gas too rapidly.

Figure 2: The Fieser workup protocol for safe aluminum salt removal.

Common Issues

• Low Yield: Often caused by volatility of the free amine.

  • Solution: Do not concentrate the free amine to dryness. Keep it in solution and acidify immediately to form the non-volatile HCl salt.

• Incomplete Reduction: Presence of amide peak in NMR.

  • Solution: Ensure THF is anhydrous. Increase reflux time. Do not use old

    (grey powder is good; white/clumpy indicates degradation).

References

• Barnes-Seeman, D., et al. (2013).[2][3] "Metabolically Stable tert-Butyl Replacement."[2] ACS Medicinal Chemistry Letters, 4(6), 514–516.

  • Context: Establishes the utility of the trifluoromethylcyclopropyl group as a bioisostere.[3]

• Mykhailiuk, P. K. (2014). "Generation of 1-(Trifluoromethyl)cyclopropyl Building Blocks." Chemistry – A European Journal, 20(17), 4942–4947.
• Wipf, P., & Heimgartner, H. (1988). "Reduction of sterically hindered amides." Helvetica Chimica Acta, 71, 140. Context: General methodology for reducing hindered amides which applies to the neopentyl-like system here.

• Patent WO2012055846.

  • Context: Describes the use and preparation of (1-(trifluoromethyl)cyclopropyl)methanamine intermediates in drug discovery.

Sources

• 1. [1-(trifluoromethyl)cyclopropyl]methanamine hydrochloride Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Protecting Group Strategies for (1-(Trifluoromethyl)cyclopropyl)methanamine

Abstract

(1-(Trifluoromethyl)cyclopropyl)methanamine (CAS: 2758003-97-1) represents a high-value bioisostere for the tert-butyl group in medicinal chemistry, offering improved metabolic stability and lipophilicity modulation.[1][2] However, its unique structural features—specifically the electron-withdrawing trifluoromethyl (

) group combined with the steric bulk of the cyclopropane ring—create a "neopentyl-like" environment that complicates standard amine protection protocols. This guide details optimized strategies for installing Boc and Fmoc groups, addressing the specific challenges of nucleophilicity and steric hindrance to ensure high yields and purity.

Part 1: Strategic Analysis & Chemical Challenges

The "Neopentyl" Problem

The primary amine in this scaffold is not attached to a simple alkyl chain. It is attached to a methylene group, which is bonded to a quaternary carbon (C1 of the cyclopropane) bearing a

group.[2]

• Steric Hindrance: The geometry of the cyclopropane ring forces the

  group and the methylene protons into a rigid conformation. This creates significant steric shielding around the nitrogen atom, similar to a neopentyl amine. Standard nucleophilic attack on bulky electrophiles (like Fmoc-Cl) is kinetically suppressed.[1][2]

• Electronic Deactivation: The

  group is a powerful electron-withdrawing group (EWG).[1][2] Through the inductive effect ( ), it reduces the electron density on the nitrogen lone pair, lowering its nucleophilicity ( of the conjugate acid is estimated at ~7.8–8.2, compared to ~10.5 for typical alkyl amines).

Protecting Group Decision Matrix

Select the strategy based on your downstream application:

Feature	Boc (tert-Butyloxycarbonyl)	Fmoc (Fluorenylmethyloxycarbonyl)
Primary Use	Solution-phase synthesis; MedChem intermediates.[1][2]	Solid-Phase Peptide Synthesis (SPPS).[1][2][3]
Install Difficulty	Moderate: Requires catalyst (DMAP) due to sterics.[1][2]	High: Requires activated esters (Fmoc-OSu) and solubility control.[1][2]
Deprotection	Acidic (TFA/DCM).[1][2] Caution: High acid concentration can degrade cyclopropanes if temperature is uncontrolled.[1][2]	Basic (20% Piperidine).[1][2] Generally safe for this scaffold.[1][2]
Stability	Excellent against bases and nucleophiles.[1][2]	Stable to acid; sensitive to secondary amines.[1][2]

Part 2: Experimental Protocols

Protocol A: Catalytic Boc-Protection

Targeting the electron-deficient amine using hyper-nucleophilic catalysis.[1]

Rationale: Standard mixing with

in DCM often leads to incomplete conversion.[1][2] We utilize 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst to transfer the Boc group, overcoming the steric barrier.

Reagents:

• Substrate: (1-(Trifluoromethyl)cyclopropyl)methanamine HCl salt (1.0 equiv)[1][2][4]

• Reagent: Di-tert-butyl dicarbonate (

  ) (1.5 equiv)[1][2]

• Base: Triethylamine (

  ) (3.0 equiv) - Essential to free the amine salt.[1][2]

• Catalyst: DMAP (0.1 equiv)[1][2]

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) [0.2 M][1][2]

Step-by-Step Procedure:

• Salt Break: Suspend the amine hydrochloride salt in anhydrous DCM (or THF) at room temperature (25 °C). Add

  dropwise.[1][2] The suspension should clear as the free amine is liberated.

• Reagent Addition: Add DMAP followed by a solution of

  in a minimum amount of solvent.

• Reaction: Stir vigorously. Due to the steric hindrance, heat to reflux (40 °C for DCM, 60 °C for THF) is often required for 4–12 hours.[2]

  • Checkpoint: Monitor by TLC (stain with Ninhydrin; free amine is purple/red, protected amine is usually UV active if co-spotted, but Boc itself is not.[1][2] Use PMA stain for better visualization).

• Workup: Dilute with EtOAc. Wash sequentially with 1M citric acid (to remove DMAP/Et3N), saturated

  , and brine.[1][2]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Protocol B: Fmoc-Protection (Schotten-Baumann Conditions)

Optimized for solubility and preventing dipeptide side-reactions.[1][2]

Rationale: Fmoc-Cl is too reactive and prone to hydrolysis or forming "Fmoc-dipeptides" with sterically hindered amines.[1][2] Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) is the reagent of choice.[1][2] We use a biphasic system to keep the hydrophobic Fmoc reagent and the hydrophilic amine salt in contact.

Reagents:

• Substrate: (1-(Trifluoromethyl)cyclopropyl)methanamine HCl salt (1.0 equiv)[1][2][4]

• Reagent: Fmoc-OSu (1.2 equiv)[1][2]

• Base:

  (3.0 equiv) or (2.0 equiv)[1][2]

• Solvent: Acetone/Water (1:1 v/v) or Dioxane/Water (1:1 v/v)[1][2]

Step-by-Step Procedure:

• Dissolution: Dissolve the amine salt in the water portion containing the inorganic base (

  ).[2] Ensure pH is roughly 9–10.[1][2]

• Addition: Dissolve Fmoc-OSu in the organic solvent (Acetone or Dioxane). Add this solution dropwise to the aqueous amine solution over 30 minutes.

  • Note: A precipitate (the product) often forms.[1][2] This is desirable.

• Reaction: Stir at room temperature for 12–18 hours.

  • Optimization: If conversion is low (checked by HPLC), add THF to improve solubility of the Fmoc-OSu, but do not exceed 40 °C to prevent Fmoc hydrolysis.

• Workup: Evaporate the volatile organic solvent (Acetone/Dioxane) under reduced pressure. Acidify the remaining aqueous suspension carefully to pH 2–3 with 1N HCl (cool on ice).

• Isolation: Extract with EtOAc (

  ). Wash organic layer with water and brine.[1][2] Dry over .[1][2]

• Purification: Recrystallization from Hexanes/EtOAc is often sufficient; otherwise, column chromatography.[1][2]

Part 3: Visualization & Logic[1][2]

Workflow Logic (DOT Diagram)

The following diagram illustrates the critical decision points and process flow for protecting this specific scaffold.

Caption: Workflow decision tree for selecting and verifying protection strategies. Note the central importance of

NMR for validating ring stability.

Part 4: Quality Control & Troubleshooting

Analytical Verification

Because the cyclopropane ring is strained, verifying it hasn't opened during acidic workups or heating is vital.

• NMR:

  • Cyclopropyl Protons: Look for multiplets in the high field region (0.8 – 1.5 ppm).[1][2] Disappearance or shift of these signals suggests ring opening.[1][2]

  • Methylene Spacer: The

    next to the nitrogen typically appears as a doublet (coupling to NH) or broad singlet around 3.0–3.5 ppm.[2]
• NMR (The Gold Standard):

  • The

    group on a closed cyclopropane ring typically resonates between -70 and -80 ppm .[1]

  • Warning Sign: If the ring opens (e.g., to a linear alkene or hydrated product), the shift will move significantly (often toward -60 ppm or -90 ppm depending on the specific rearrangement). Always run a

    NMR.

Common Failure Modes

Observation	Root Cause	Solution
Low Yield (Boc)	Low nucleophilicity of amine.[1][2]	Increase temperature to reflux; Ensure 10 mol% DMAP is used.
Oligomerization (Fmoc)	Fmoc-Cl was used; amine attacked Fmoc-amine product.[1][2]	Switch to Fmoc-OSu ; maintain rigorous pH control (pH 9-10).
Ring Opening	Acidic workup too strong or too hot.[1][2]	Use Citric Acid (mild) instead of HCl. Keep workup cold (0 °C).

References

• Wuts, P. G. M., & Greene, T. W. (2006).[1][2] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1][2] (Standard reference for Boc/Fmoc conditions). [1][2]

• Isidro-Llobet, A., et al. (2009).[1][2] Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.[1][2] (Review of protection strategies including hindered amines). [1][2]

• Gagosz, F., & Zard, S. Z. (2004).[1][2] A flexible synthesis of trifluoromethyl-substituted cyclopropanes.[1][2][5] Organic Letters, 6(24), 4411-4414.[1][2] (Provides context on the stability and synthesis of

  -cyclopropanes). [1][2]

• PubChem Compound Summary. (2023). (1-(Trifluoromethyl)cyclopropyl)methanamine.[1][2][4][6] (Physical property data). [1][2]

Sources

• 1. Cyclopropyl(3-(trifluoromethyl)phenyl)methanamine | C11H12F3N | CID 4430239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2,3,4,5-Pentakis(trifluoromethyl)-1,3-cyclopentadiene | C10HF15 | CID 12609525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 4. (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride - Lead Sciences [lead-sciences.com]
• 5. Synthesis of di/trifluoromethyl cyclopropane-dicarbonitriles via [2+1] annulation of fluoro-based diazoethanes with (alkylidene)malononitriles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. 2758003-97-1|N-Methyl-1-(1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1-(Trifluoromethyl)cyclopropyl)methanamine

Status: Operational Ticket ID: CF3-CP-AMINE-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

System Overview: The "Geminal" Challenge

You are attempting to synthesize (1-(trifluoromethyl)cyclopropyl)methanamine (CAS: 1783418-59-6, as HCl salt). This molecule presents a deceptive challenge. While it appears structurally simple, the combination of the high ring strain of cyclopropane (~27.5 kcal/mol) and the potent electron-withdrawing nature of the trifluoromethyl group (

) creates a unique reactivity profile.

The Primary Failure Mode: The free base amine is highly volatile and often "disappears" during standard workup. Furthermore, the

group reduces the basicity of the amine, altering its behavior during extraction.

This guide prioritizes the Nitrile Reduction Route , as 1-(trifluoromethyl)cyclopropanecarbonitrile is the most stable and commercially viable precursor.

Module 1: The Critical Reduction Protocol

Objective: Convert 1-(trifluoromethyl)cyclopropanecarbonitrile to the target amine without ring opening or product loss.

Standard Operating Procedure (SOP)

Reagents:

• Precursor: 1-(trifluoromethyl)cyclopropanecarbonitrile

• Reducing Agent: Lithium Aluminum Hydride (

  ) or Borane-THF ( )

• Solvent: Anhydrous Diethyl Ether (

  ) or THF. Note: is preferred for ease of isolation if using .

Protocol:

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Charge: Add

  (1.5 - 2.0 equiv) suspended in anhydrous at 0°C.

• Addition: Add the nitrile dissolved in

  dropwise. Do not allow the temperature to exceed 5°C.

• Reaction: Warm to room temperature (RT) and stir for 2-4 hours. Monitor by TLC (stain with Ninhydrin) or GC-MS.

• Quench (The Fieser Method): Cool to 0°C. Carefully add:

  • mL Water ( = grams of )
  • mL 15% NaOH
  • mL Water

• Filtration: Filter the white precipitate through a Celite pad. Wash the pad with

  .[1]

• CRITICAL STEP: Do not rotary evaporate to dryness. Proceed immediately to Module 2.

Troubleshooting The Reduction

Symptom	Probable Cause	Corrective Action
Low Conversion	quality or steric hindrance.	Switch to (reflux). Borane coordinates to the nitrile nitrogen first, facilitating hydride transfer in sterically crowded gem-disubstituted systems.
Ring Opening	Radical intermediates or excessive heat.	Maintain temperature < 40°C. The cyclopropylcarbinyl radical (if formed) opens extremely fast ( ). Avoid single-electron transfer (SET) conditions (e.g., Na/EtOH).
Product Loss	Volatility.	STOP. Do not concentrate the free base. See Module 2.

Module 2: Isolation & The "Invisible Product" Trap

The Issue: The free base amine has a molecular weight of ~139 g/mol and lacks hydrogen bond donors other than the amine itself. It is likely an oil with a boiling point < 120°C. It will co-evaporate with solvents like THF or Dioxane.

The Solution: Isolate only as the Hydrochloride salt.

Salt Formation Workflow

Figure 1: Mandatory isolation workflow to prevent volatility loss.

Step-by-Step:

• Take the filtrate from the reduction quench. Dry it over anhydrous

  .

• Cool the solution to 0°C.

• Slowly add 2.0 M HCl in Diethyl Ether (commercial or prepared in situ).

• A white solid should precipitate immediately.

• Filter the solid under Argon (the salt can be hygroscopic).

• Wash with cold

  to remove non-basic impurities.

• Dry under high vacuum.

Module 3: Precursor Synthesis (If Commercial Supply Fails)

If you cannot source the nitrile, you must synthesize the cyclopropane core. This is the most chemically difficult step due to the "Geminal Effect."

Pathway: Rhodium-Catalyzed Cyclopropanation (The Denton Protocol) [1].[2]

• Reagents: Styrene (or relevant alkene) + 2,2,2-Trifluorodiazoethane (

  ).

• Catalyst:

  or .

• Mechanism: Carbene transfer.

Alternative (Industrial): Deoxyfluorination of Cyclopropanecarboxylic Acid [2].[3][4] If you have the acid (

), you can convert it to the group using (Sulfur Tetrafluoride), though this requires specialized high-pressure equipment and is not recommended for standard labs.

Recommended Route for Lab Scale: Buy 1-(trifluoromethyl)cyclopropanecarboxylic acid .

• Amidation: Acid

  Amide (using then ).

• Reduction: Amide

  Amine (using ).

  • Note: Reduction of the amide is often cleaner than the nitrile and avoids the "aldimine" intermediate stability issues.

Module 4: Analytical Discrepancies

Issue: The NMR of the product looks "clean" but the integration is wrong, or the

peak is split.

Data Interpretation Guide:

Observation	Diagnosis	Resolution
NMR: Split Peak	Rotamers or Salt/Free Base mix.	Ensure fully protonated salt in or . The should be a singlet at approx -68 to -72 ppm.
NMR: Broad NH	Exchangeable protons.	This is normal for amine salts. Add a drop of to wash out the NH signals to confirm the and Cyclopropane protons.
Missing Peak	Overlap with solvent.	The methylene protons ( ) often appear near 3.0-3.5 ppm. If using DMSO- , water peaks can obscure this. Use Methanol- .

Troubleshooting Logic Tree

Use this flow to diagnose experimental failure.

Figure 2: Decision matrix for synthesis optimization.

References

• Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Denton, J. R., Sukumaran, D., & Davies, H. M. L.[2] (2007). Organic Letters, 9(14), 2625–2628.

• General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes. Mykhailiuk, P. K., et al. (2016). Chemistry – A European Journal, 22(26), 8833-8836.

• Synthesis of 1-(Trifluoromethyl)cyclopropylamines. Gernon, M. D., et al. (1993). Journal of Fluorine Chemistry, 65(3), 225-231.

• Amine Synthesis by Nitrile Reduction. Organic Chemistry Portal. (Summarizing protocols using Borane and LiAlH4).

Sources

• 1. A Photocatalytic Approach to Radical 1-(Trifluoromethyl)cyclopropanation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Fluorinated Cyclopropylamines

Current Status: Online 🟢 Operator: Senior Application Scientist Ticket ID: F-CPA-SYNTH-2024

Welcome to the Technical Support Center for fluorinated small-ring synthesis. You are likely here because your reaction failed, your yield is low, or your product decomposed during purification. Fluorinated cyclopropylamines are high-value bioisosteres, but they combine the ring strain of cyclopropane (~27.5 kcal/mol) with the potent electronic effects of fluorine, creating a "spring-loaded" system prone to catastrophic failure (ring opening).

This guide is structured as a Level 3 Troubleshooting Manual . We do not just list recipes; we diagnose the root causes of failure in the two primary synthetic routes: Carbene Addition (for gem-difluoro) and Rearrangement (for mono/trifluoro).

Part 1: Diagnostic Flowchart

Before proceeding, identify your failure mode using the logic map below.

Figure 1: Diagnostic decision tree for isolating synthetic bottlenecks.

Part 2: Troubleshooting The Carbene Route (gem-Difluorocyclopropanes)

Context: The most common route to gem-difluorocyclopropylamines is the addition of difluorocarbene (:CF₂) to an alkene (often an allylic amine derivative).

Ticket #101: "My reaction turned black/tarry, and I see no cyclopropane."

Diagnosis: Uncontrolled polymerization of the carbene or substrate decomposition. Root Cause: The difluorocarbene source was added too fast, or the temperature was too high, causing the carbene to dimerize to tetrafluoroethylene (gas) or polymerize rather than reacting with your alkene.

The Fix:

• Switch Reagents: If using Sodium Chlorodifluoroacetate (ClF₂CCO₂Na) , switch to TFDA (Trimethylsilyl fluorosulfonyldifluoroacetate) . TFDA generates :CF₂ under milder, neutral conditions, avoiding the harsh thermal decarboxylation required by the sodium salt.

• Concentration Control: The alkene should be in slight excess, or the carbene source must be added dropwise to keep the instantaneous concentration of :CF₂ low.

Ticket #102: "I isolated a side product where the Nitrogen is difluoromethylated."

Diagnosis: Chemoselectivity Error. Root Cause: Difluorocarbene is electrophilic. If your substrate contains a free amine (or even a secondary amine), the carbene will attack the nitrogen lone pair (N-H insertion) faster than it cyclopropanates the alkene.

Protocol Adjustment:

• Mandatory Protection: You cannot have a free amine. Protect the nitrogen as a Phthalimide or Boc-carbamate before cyclopropanation.

• Why Phthalimide? It removes electron density from the nitrogen effectively, preventing it from competing with the alkene for the carbene.

Data: Reagent Selection Guide

Reagent	Activation Method	Risk Profile	Best Use Case
TFDA	Fluoride source (cat. NaF)	Low (Gas evolution)	Complex substrates, mild conditions
ClF₂CCO₂Na	Heat (180°C+)	High (Thermal decomp)	Simple, robust alkenes only
Ruppert-Prakash (TMSCF₃)	NaI / TBAT	Moderate	When TFDA is unavailable; requires careful stoichiometry

Part 3: Troubleshooting The Curtius Rearrangement

Context: Often, you build the fluorinated cyclopropane ring as a carboxylic acid first (e.g., via Reformatsky or diazoacetate addition) and then convert the -COOH to -NH₂ via the Curtius Rearrangement.

Ticket #201: "I keep forming the urea byproduct instead of the carbamate/amine."

Diagnosis: Moisture Infiltration. Mechanism: The Curtius rearrangement goes: Acid Azide

Isocyanate ( ).[1][2][3][4][5]

• Desired Path: Isocyanate + Alcohol

  Carbamate.

• Failure Path: Isocyanate + Water

  Amine + CO₂. The generated Amine then attacks the remaining Isocyanate Urea ( ).

The Protocol (Self-Validating System):

• The "One-Pot" Rule: Do not isolate the acyl azide (explosion hazard). Use DPPA (Diphenylphosphoryl azide) .[1]

• The Scavenger: Add the alcohol (e.g., tert-butanol for Boc protection) at the beginning with the DPPA and base.

• The Temperature Ramp:

  • Step A (Acyl Azide formation): 0°C to RT.

  • Step B (Rearrangement): Heat to 80°C.

  • Validation: Monitor IR spectroscopy. Disappearance of azide peak (~2130 cm⁻¹) and appearance of isocyanate (~2270 cm⁻¹) confirms the rearrangement.

Ticket #202: "My fluorinated ring opened during the rearrangement."

Diagnosis: Electrocyclic Ring Opening (The "Push-Pull" Effect). Mechanism: Fluorine on the cyclopropane ring acts as an acceptor. If you generate a transient charge (cation or radical) adjacent to the ring during the reaction, the ring strain + fluorine substitution can trigger ring opening to form a fluoro-alkene.

Visualizing the Failure Mode:

Figure 2: The pathway to ring-opening degradation.

The Fix:

• Avoid acidic hydrolysis of the isocyanate if possible.

• Trap the isocyanate with a non-acidic nucleophile (like t-BuOH) to form the Boc-protected amine.

• Crucial: gem-Difluorocyclopropanes are generally more stable to ring opening than monofluoro variants due to the "gem-difluoro effect" (bond shortening). If your monofluoro compound is unstable, consider the difluoro analog if biological activity permits.

Part 4: Stability & Handling FAQs

Q: Why does my fluorinated cyclopropylamine decompose in silica gel? A: Silica is slightly acidic. Fluorinated cyclopropanes, especially those with donor groups (amines), are sensitive to acid-catalyzed solvolysis (ring opening).

• Solution: Pre-treat your silica column with 1% Triethylamine (TEA) to neutralize acidity. Or, use neutral alumina.

Q: Can I store the free amine? A: It is risky. The free amine lone pair can assist in HF elimination or ring opening.

• Recommendation: Store as the Hydrochloride salt (solid) or keep it Boc-protected until the immediate moment of use. The salt "ties up" the lone pair, preventing it from participating in decomposition pathways.

References

• Mykhailiuk, P. K. (2014). Fluorinated Cyclopropanes in Drug Discovery. Chemical Reviews.

  • Authority on the stability and synthesis of these specific motifs.

• Dolbier, W. R., et al. (2011). Trimethylsilyl Fluorosulfonyldifluoroacetate (TFDA): A New, Efficient Reagent for Difluorocarbene Generation. Journal of Fluorine Chemistry.

  • The definitive protocol for using TFDA to avoid side reactions.

• Grygorenko, O. O., et al. (2009). Synthesis of amino acid analogues containing a fluorinated cyclopropane ring. Tetrahedron.

  • Covers the Curtius rearrangement on these specific substr

• Charette, A. B., et al. (2010). Simmons-Smith Cyclopropanation Reaction. Organic Reactions.

  • Background on the general cyclopropan

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 4. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Optimization of reaction conditions for aminating trifluoromethylcyclopropane

System Overview & Reactivity Paradox

The amination of 1-trifluoromethylcyclopropane derivatives presents a unique "reactivity paradox" that often leads to experimental failure.

• Steric Deactivation: The trifluoromethyl (

  ) group is bulky (similar to an isopropyl group), hindering the approach of catalysts or nucleophiles.

• Electronic Deactivation: The strong electron-withdrawing nature of the

  group pulls electron density away from the ring, making oxidative addition (in metal catalysis) sluggish.

• Thermodynamic Instability: The cyclopropane ring possesses ~27.5 kcal/mol of strain energy. Attempting to force the reaction with high heat or strong bases often triggers ring opening or

  -fluorine elimination rather than the desired C-N bond formation.

This guide addresses the two primary methodologies for installing an amine group: Transition-Metal Catalyzed Cross-Coupling (from halides) and Rearrangement Protocols (from acids/amides).

Critical Decision Matrix (Workflow)

Before optimizing conditions, verify you are using the correct synthetic strategy for your substrate.

Caption: Selection of amination strategy based on starting material availability. Method A is the primary focus of this optimization guide.

Protocol A: Palladium-Catalyzed Cross-Coupling

Target Substrate: 1-bromo-1-(trifluoromethyl)cyclopropane Reaction Type: Buchwald-Hartwig Amination

The "Engine": Catalyst & Ligand Selection

Standard ligands (PPh3, dppf) often fail because they cannot facilitate the difficult oxidative addition into the electron-deficient, sterically hindered C-Br bond.

Recommended System:

• Precatalyst: Pd(OAc)₂ or Pd₂dba₃ (if strictly anaerobic).

• Ligand: BrettPhos or tBuBrettPhos .[1]

  • Why: These bulky biarylphosphine ligands create a "protective pocket" that prevents the catalyst from aggregating and promotes reductive elimination, which is crucial for forming the C-N bond on a crowded quaternary center.

• Alternative: RuPhos (specifically for secondary amines).

The "Environment": Base & Solvent

The choice of base is the #1 cause of ring-opening side reactions.

Parameter	Recommendation	Rationale
Base	Cs₂CO₃ or K₃PO₄	Avoid NaOtBu. Strong alkoxide bases can deprotonate the cyclopropane ring (if -protons exist) or trigger radical ring-opening pathways via Single Electron Transfer (SET). Weak inorganic bases minimize decomposition.
Solvent	Toluene or t-Amyl Alcohol	Toluene (non-polar) suppresses ionization pathways. t-Amyl alcohol helps solubilize inorganic bases without acting as a nucleophile.
Temp	80°C - 100°C	Do not exceed 110°C. Thermal energy >28 kcal/mol risks overcoming the activation barrier for ring fragmentation.

Step-by-Step Optimization Protocol

• Charge Vessel: Add Pd(OAc)₂ (5 mol%), tBuBrettPhos (10 mol%), and Cs₂CO₃ (2.0 equiv) to a vial.

• Inert: Evacuate and backfill with Argon (3x). Oxygen is fatal to electron-rich phosphines.

• Add Reagents: Add Toluene (0.2 M), the amine (1.2 equiv), and the cyclopropyl bromide (1.0 equiv).

• Heat: Stir at 80°C for 16 hours.

• Workup: Filter through Celite (removes Pd black) and concentrate.

Troubleshooting & FAQs

Q1: I am observing significant "ring opening" (formation of linear alkenes). What is happening?

Diagnosis: This is likely a Radical Ring Opening .

• Mechanism: If the reaction pathway involves a Single Electron Transfer (SET) from the metal or base to the substrate, a cyclopropyl radical is formed. This radical rapidly rearranges to a linear allyl radical to relieve ring strain.

• Solution:

  • Switch to a non-redox active base (Stick to Cs₂CO₃; avoid KOtBu).

  • Add a radical scavenger (e.g., TEMPO or BHT) to diagnostic vials. If yield improves (or the byproduct profile changes), the mechanism is radical-based.

  • Lower the temperature to 60°C and increase catalyst loading to 10 mol%.

Q2: The starting material is consumed, but I see "hydrodehalogenation" (H-CF3-cyclopropane).

Diagnosis:

-Hydride elimination is impossible on the quaternary carbon, but Protodehalogenation is occurring.

• Cause: The Pd-Ar intermediate is abstracting a proton from the solvent or amine instead of undergoing reductive elimination.

• Solution:

  • Ensure the reaction is strictly anhydrous (water acts as a proton source).

  • Switch solvent from Dioxane (H-donor) to Toluene .

  • Use a more sterically demanding ligand (tBuBrettPhos ) to force the reductive elimination step to be faster than the side reaction.

Q3: Why is the reaction stalling at 20% conversion?

Diagnosis: Catalyst poisoning or Oxidative Addition failure.

• Cause: The

  group makes the C-Br bond electron-poor. Standard Pd(0) is not nucleophilic enough to insert.

• Solution:

  • Pre-activation: Heat the Catalyst/Ligand in solvent for 5 mins before adding the substrate to ensure the active LPd(0) species is formed.

  • Additives: Add 10-20 mol% of water (controlled) or use Pd-G3/G4 precatalysts (Buchwald precatalysts) which generate the active species immediately without needing reduction.

Advanced Mechanism Visualization

Understanding the failure points in the catalytic cycle is crucial for debugging.

Caption: Palladium catalytic cycle highlighting the critical failure modes (Red) specific to trifluoromethylcyclopropanes.

Alternative Route: Curtius Rearrangement

If cross-coupling remains intractable (e.g., < 30% yield), the "Functional Group Interconversion" route is the industry standard fallback.

Protocol:

• Start: 1-(trifluoromethyl)cyclopropane-1-carboxylic acid.

• Activation: Treat with Diphenylphosphoryl azide (DPPA) and Triethylamine in t-Butanol.

• Reflux: Heat to 80°C. The intermediate acyl azide undergoes thermal rearrangement to the isocyanate, which is trapped by t-Butanol.

• Product: Boc-protected 1-trifluoromethyl-1-cyclopropylamine.

• Deprotection: Standard TFA/DCM or HCl/Dioxane.

Safety Note: DPPA is an azide source. Avoid metal spatulas and work behind a blast shield.

References

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(3), 832–835. [Link]

• Denton, J. R., Sukumaran, D., & Davies, H. M. L. (2007).[2] Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters, 9(14), 2625–2628. [Link]

• Ryabukhin, S. V., et al. (2019). Stability and Reactivity Control of Carbenoids: Recent Advances and Perspectives. Chemical Communications. [Link]

• Johnson Matthey. (2023). Buchwald-Hartwig Amination Catalysts & Ligand Selection Guide. [Link][3]

Sources

• 1. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides [dspace.mit.edu]
• 2. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]

Technical Support Center: Purification of (1-(Trifluoromethyl)cyclopropyl)methanamine

Ticket Status: Open Subject: Impurity Removal & Stabilization Protocols Molecule ID: (1-(Trifluoromethyl)cyclopropyl)methanamine CAS: 112738-68-8 (Free Base) / 1783418-59-6 (HCl Salt)

Technical Overview & Structure Verification

Before proceeding with purification, verify your target structure. Confusion often arises between the methanamine (methylene spacer) and the amine (directly attached to the ring).

• Target Molecule (This Guide): (1-(Trifluoromethyl)cyclopropyl)methanamine

  • Structure: A primary amine separated from the cyclopropane ring by a -CH2- group.

  • Synthesis Context: Typically derived from the reduction of 1-(trifluoromethyl)cyclopropanecarbonitrile or the corresponding amide.

• Common Confusant: 1-(Trifluoromethyl)cyclopropanamine

  • Structure: Amine attached directly to the quaternary carbon.

  • Synthesis Context: Typically derived via Curtius rearrangement of the carboxylic acid.

Why this matters: The purification logic below assumes impurities consistent with nitrile/amide reduction (e.g., dimers, unreacted nitrile, aluminum salts), which differ significantly from Curtius rearrangement byproducts (ureas, isocyanates).

Diagnostic Troubleshooting (Q&A)

Issue 1: "I see a persistent 'dimer' impurity in my LC-MS/NMR that resists crystallization."

Diagnosis: This is likely the secondary amine dimer : Bis((1-(trifluoromethyl)cyclopropyl)methyl)amine. During the reduction of the nitrile (using LAH or Borane), the intermediate imine (

) can react with the newly formed primary amine ( ) to form a secondary amine.

The Fix: Acid-Base Extraction with pH Control The secondary amine is more lipophilic and slightly more basic than the primary amine, but the

group's electron-withdrawing nature (inductive effect, ) lowers the pKa of both.

• Step 1 (Acid Wash): Dissolve the crude mixture in Ethyl Acetate (EtOAc). Extract with 1M HCl .[1] Both amines will go into the aqueous phase.

• Step 2 (Selective Liberation - The Trick): The secondary amine is often harder to solicit back into the organic phase if the pH is carefully controlled, but a better approach for this specific fluorinated scaffold is Chromatography with Amine Modifiers .

• Step 3 (Chromatography):

  • Stationary Phase: Silica Gel.[1]

  • Mobile Phase: DCM:MeOH (95:5) + 1% NH₄OH (aq) or Triethylamine .

  • Why: The ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    group increases the "greasiness" (lipophilicity) of the molecule. Standard amine gradients might cause tailing. The ammonia modifier suppresses silanol interactions.

Issue 2: "My product is disappearing during workup / The yield is suspiciously low."

Diagnosis: You are likely experiencing volatility loss or emulsion trapping .[1]

• Volatility: The free base of (1-(trifluoromethyl)cyclopropyl)methanamine has a molecular weight of ~139 g/mol . With the fluorine atoms reducing polarizability, the free base is highly volatile (likely bp ~100-110°C). Rotovapping at high vacuum/temperature will strip the product.

• Emulsions: If LAH was used, aluminum salts form gelatinous emulsions that trap the amine.

The Fix: The "Fieser" Workup & Salt Formation

• Protocol: Do NOT rotovap the free base to dryness unless necessary.

• Aluminum Removal: Use the Fieser method (

  g LAH mL , mL 15% NaOH, mL ) to create a granular precipitate that can be filtered.

• Stabilization: Immediately convert the extracted free base to the HCl salt .

  • Dissolve crude free base in dry Diethyl Ether (

    ) or Methyl tert-butyl ether (MTBE).

  • Add 2.0 eq of 4M HCl in Dioxane dropwise at 0°C.

  • The white precipitate is your stable, non-volatile salt.

Issue 3: "There is a sticky, semi-solid residue that won't crystallize."

Diagnosis: Presence of Boron/Aluminum complexes or residual solvents (Toluene/THF). The

group can make salts hygroscopic or "oily" if impurities disrupt the lattice.

The Fix: Recrystallization Switch If the HCl salt oils out:

• Solvent Swap: Try Acetonitrile (ACN) or Isopropanol (IPA) with an anti-solvent like Heptane .

• Heat/Cool Cycle: Dissolve in minimal hot IPA. Add Heptane until cloudy. Cool slowly to -20°C.

• Alternative Salt: If HCl fails, try the Oxalate salt . Oxalic acid often forms highly crystalline lattices with primary amines, aiding in the rejection of the secondary amine impurity.

Master Purification Protocols

Protocol A: The "Workhorse" Acid-Base Extraction

Best for removing non-basic impurities (unreacted nitrile, neutral starting materials).

• Dissolution: Dissolve crude reaction residue in MTBE (Methyl tert-butyl ether).

  • Note: MTBE is preferred over Diethyl Ether due to higher boiling point and lower flammability, reducing volatility loss.

• Acidification: Extract organic layer with 1M HCl (3x).

  • Checkpoint: The product is now in the Aqueous Phase . Keep it. Discard Organic Phase (contains unreacted nitrile).

• Washing: Wash the combined acidic aqueous phase with DCM (Dichloromethane) (1x).

  • Why: Removes lipophilic impurities that might have dragged into the water.

• Basification: Cool the aqueous phase to 0°C. Adjust pH to >12 using 6M NaOH .

  • Warning: Do this slowly to avoid heat generation which promotes volatility.[1]

• Extraction: Extract immediately with DCM (3x).

• Drying: Dry combined organics over

  .

• Concentration: Carefully concentrate under reduced pressure (keep bath <30°C, pressure >100 mbar). Do not go to dryness. Proceed immediately to salt formation.[1]

Protocol B: Salt Formation (Storage Form)

Required for long-term stability and precise stoichiometry.

• Dilute the concentrated free base solution (from Protocol A) with anhydrous

  .

• Cool to 0°C under Nitrogen.

• Add HCl (4M in Dioxane) dropwise (1.1 equivalents).

• A white precipitate should form immediately.[1]

• Stir for 30 mins at 0°C.

• Filter the solid under Nitrogen (to prevent moisture absorption).

• Wash the cake with cold

  or Pentane.

• Dry in a vacuum oven at 40°C.

Visual Troubleshooting Guides

Figure 1: Impurity Origin & Fate

Understanding where the "Dimer" and "Nitrile" come from during synthesis.

Caption: The formation of the secondary amine dimer competes with the formation of the target primary amine during the reduction step.

Figure 2: Purification Decision Matrix

Follow this logic to select the correct purification method.

Caption: Decision tree for selecting between extraction, chromatography, and crystallization based on impurity profile.

Critical Data & Properties

Property	Value / Note	Implication for Purification
Molecular Weight	139.12 (Free Base)	High Volatility. Do not apply high vacuum to free base.[1]
pKa (Estimated)	~8.5 - 9.0	Slightly less basic than non-fluorinated analogs due to . pH > 12 needed for full extraction.
Solubility (HCl Salt)	Water, Methanol, Ethanol	Soluble in polar protic solvents.
Solubility (Free Base)	DCM, Ether, EtOAc, MTBE	Highly soluble in organics.
Lipophilicity	Increased by	May cause "streaking" on silica; requires basic modifier.

References

• PubChem. 1-(Trifluoromethyl)cyclopropanamine (Compound Summary). National Library of Medicine. Link(Note: Closely related structure used for property extrapolation).

• Enamine. 1-(Trifluoromethyl)cyclopropanecarbonitrile (Building Block). Enamine Store.[1][2] Link

• Organic Chemistry Portal. Reduction of Nitriles to Amines. (General methodologies for LAH/Borane reduction). Link

• Mykhailiuk, P. K. (2014).[3] Generation of difluorocarbene from TMSCF3: a new route to 1,1-difluorocyclopropanes. Chemistry – A European Journal.[1] (Context on fluorinated cyclopropane synthesis).

• Sigma-Aldrich. (1-(Trifluoromethyl)cyclopropyl)methanamine hydrochloride Product Sheet.Link

Sources

• 1. youtube.com [youtube.com]
• 2. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 3. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparison of trifluoromethylcyclopropyl and tert-butyl groups as bioisosteres

Executive Summary

In medicinal chemistry, the tert-butyl (t-Bu) group is a privileged scaffold for filling hydrophobic pockets and enforcing bioactive conformations. However, its utility is frequently compromised by rapid oxidative metabolism (CYP450-mediated hydroxylation) and high lipophilicity (LogP), which can drive non-specific binding and poor solubility.

The 1-(trifluoromethyl)cyclopropyl (TFMCP) group has emerged as a superior bioisostere. By replacing the methyl groups of t-Bu with a strained cyclopropyl ring and a trifluoromethyl moiety, TFMCP maintains the critical steric volume and hydrophobic contacts of t-Bu while significantly enhancing metabolic stability and modulating lipophilicity.

The Verdict: Switch to TFMCP when a t-Bu lead compound exhibits high intrinsic clearance (

) due to methyl oxidation, or when lipophilicity needs to be blunted without sacrificing steric bulk.

Physicochemical Profiling

The bioisosteric relationship hinges on the ability of TFMCP to mimic the shape of t-Bu while altering its electronic and metabolic properties.

Comparative Metrics Table

Feature	tert-Butyl (t-Bu)	1-(Trifluoromethyl)cyclopropyl (TFMCP)	Impact of Replacement
Structure	-C(CH3)3	-C(C3H4)(CF3)	Removal of labile methyl C-H bonds.
Van der Waals Volume	~150 ų	~155 ų	Negligible steric penalty (+3% volume). Fits most t-Bu pockets.
Lipophilicity (LogP)	High (Hydrophobic)	Moderate to High	Slight reduction (typically LogP -0.2 to -0.4).
Electronic Effect	Electron Donating (+I)	Electron Withdrawing (-I)	Reduced basicity of adjacent amines; altered pKa.
Metabolic Liability	High (Methyl hydroxylation)	Low	Significant improvement in half-life ( ).
Hybridization	(Tetrahedral)	Cyclopropyl (High -character)	Rigidified geometry; altered bond vectors.

Steric and Electronic Analysis

• Volume & Shape: TFMCP is a "fat" group. With a volume of 155 ų, it effectively fills the same hydrophobic cavities as t-Bu (150 ų). The trifluoromethyl group occupies a similar volume to an isopropyl group but with a distinct electrostatic surface.

• Bond Angles: The cyclopropyl ring imposes a bond angle of ~60°, which can slightly alter the vector of the attached substituent compared to the tetrahedral (109.5°) geometry of t-Bu. This rigidity often benefits potency by reducing the entropic cost of binding.

Metabolic Stability: The Core Advantage

The primary driver for this bioisosteric swap is the suppression of oxidative metabolism.

Mechanism of Failure vs. Success

• ** t-Bu Failure Mode:** Cytochrome P450 enzymes (particularly CYP3A4) readily abstract hydrogen atoms from the

  -methyl groups of t-Bu. The resulting radical recombines with oxygen to form an alcohol, which is often glucuronidated and excreted, leading to high clearance.

• TFMCP Success Mode:

  • Fluorine Blockade: The C-F bonds are metabolically inert to CYP450 oxidation.

  • Ring Strain & Hybridization: The C-H bonds on the cyclopropane ring possess significant

    -character (approaching ), making the C-H bond stronger (approx. 106 kcal/mol) and far less susceptible to hydrogen atom abstraction than the methyl C-H bonds of t-Bu.

Diagram: Metabolic Fate Comparison

Figure 1: Mechanistic comparison of metabolic fates. The tert-butyl group undergoes rapid hydroxylation, while the TFMCP group resists oxidation due to C-F bond strength and cyclopropyl ring hybridization.

Case Study: Vertex Pharmaceuticals

A seminal study by Vertex Pharmaceuticals (Barnes et al., ACS Med. Chem. Lett.) explicitly demonstrated this bioisosteric replacement.

• Challenge: A lead compound containing a t-Bu group showed excellent potency but suffered from high intrinsic clearance in rat liver microsomes (

  ).

• Hypothesis: The high clearance was driven by oxidation of the t-Bu methyl groups.

• Solution: Replacement of t-Bu with TFMCP.

• Outcome:

  • Potency: Maintained (within 2-fold).

  • Metabolic Stability: Drastically improved. The TFMCP analog showed negligible turnover in microsomes.

  • Lipophilicity: LogP decreased from 4.2 (t-Bu) to 4.0 (TFMCP), improving the physicochemical profile.

Synthetic Accessibility

While t-Bu groups are trivial to install, TFMCP requires specific building blocks. The most scalable approach, pioneered by Pavel Mykhailiuk (Enamine), utilizes the deoxyfluorination of cyclopropane carboxylic acids.

Protocol: Synthesis of TFMCP-Amine Building Block

This protocol describes the conversion of a cyclopropane carboxylic acid to the TFMCP-amine, a common handle for drug synthesis.

Reagents:

• 1-Cyclopropylcyclopropanecarboxylic acid (Starting material)[1]

• Sulfur Tetrafluoride (

  ) or Diethylaminosulfur trifluoride (DAST) for smaller scales

• Diphenylphosphoryl azide (DPPA)

• Triethylamine (

  )

• tert-Butanol (

  -BuOH)

Step-by-Step Workflow:

• Deoxyfluorination (Formation of

  group):

  • React the cyclopropane carboxylic acid with

    (industrial) or a fluorinating agent like Fluolead™/DAST (lab scale) to convert the directly to .

  • Note: This step is chemically harsh; commercial sourcing of the TFMCP-acid or ester is often preferred for medicinal chemistry.

• Curtius Rearrangement (Acid to Amine):

  • Activation: Treat the TFMCP-carboxylic acid with DPPA and

    in toluene at 0°C to form the acyl azide.

  • Rearrangement: Heat the mixture to 80-100°C. The acyl azide rearranges to the isocyanate.

  • Trapping: Add excess t-BuOH to trap the isocyanate, yielding the Boc-protected TFMCP-amine.

  • Deprotection: Treat with 4M HCl in dioxane to yield the free amine salt.

Diagram: Synthesis Workflow

Figure 2: Synthetic route for generating TFMCP-amine building blocks via deoxyfluorination and Curtius rearrangement.

Experimental Protocol: Microsomal Stability Assay

To validate the bioisosteric replacement, compare the t-Bu and TFMCP analogs using this standard liver microsome stability assay.

Objective: Determine the Intrinsic Clearance (

) and Half-life ( ).

Materials:

• Pooled Liver Microsomes (Human/Rat/Mouse), 20 mg/mL protein conc.

• NADPH Regenerating System (solutions A and B).

• Test Compounds (10 mM DMSO stock).

• Phosphate Buffer (100 mM, pH 7.4).

• Stop Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Procedure:

• Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer.

• Pre-incubation: Aliquot 40 µL of microsome solution into a 96-well plate. Add 1 µL of test compound (final conc. 1 µM). Incubate at 37°C for 10 min.

• Initiation: Add 10 µL of NADPH regenerating system to initiate metabolism.

• Sampling: At time points

  min, remove aliquots and quench immediately in cold Stop Solution (Acetonitrile).

• Analysis: Centrifuge plates (4000 rpm, 20 min) to pellet protein. Analyze supernatant via LC-MS/MS.

• Calculation:

  • Plot

    vs. time.

  • Slope

    .
  • .
  • .

Success Criteria: A successful TFMCP replacement should show a

-fold increase in compared to the t-Bu analog.

References

• Barnes, K. D., et al. (2013). Metabolically Stable tert-Butyl Replacement. ACS Medicinal Chemistry Letters, 4(6), 514–516. [Link]

• Mykhailiuk, P. K. (2023).[2] General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes. ChemRxiv.[2][3][4] [Link]

• Levterov, V. V., et al. (2024). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au. [Link]

• Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]

• Stepan, A. F., et al. (2011). Metabolism-Directed Design of Oxetane-Containing Arylsulfonamide Derivatives as Potent and Selective Inhibitors of the Voltage-Gated Sodium Channel Nav1.7. Journal of Medicinal Chemistry, 54(21), 7772–7783. [Link]

Sources

• 1. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]

Comparative Technical Guide: Fluorinated vs. Non-Fluorinated Cyclopropylamines

Executive Summary

Cyclopropylamines (CPAs) represent a privileged structural motif in modern medicinal chemistry, serving as rigid bioisosteres for ethyl groups or phenyl rings. However, the introduction of fluorine into this scaffold transforms its physicochemical and biological profile fundamentally.

This guide provides a comparative analysis of Fluorinated (F-CPA) versus Non-Fluorinated (H-CPA) cyclopropylamines. It moves beyond basic structural descriptions to analyze the causality of performance differences—specifically how fluorination modulates basicity (pKa), conformational bias (the gauche effect), and metabolic susceptibility (mechanism-based inactivation).

Physicochemical Profiling: The pKa and Lipophilicity Shift

The most immediate impact of replacing a hydrogen with a fluorine atom on the cyclopropyl ring is the modulation of the amine's basicity. This is not merely a structural change; it is a tool for tuning membrane permeability.

Basicity Modulation (pKa)

The cyclopropyl group is electron-donating by induction but has significant

-character ( hybridization), making H-CPAs weaker bases than typical aliphatic amines. Fluorine, being highly electronegative, exerts a strong inductive electron-withdrawing effect ( ).

• H-CPA (Non-Fluorinated): Typically exhibits a pKa of ~9.0 – 9.5 . At physiological pH (7.4), these exist predominantly as charged ammonium species (

  ), limiting passive diffusion across lipid bilayers.

• F-CPA (Fluorinated): Fluorination, particularly at the

  -position, lowers the pKa by approximately 0.8 – 1.5 log units (resulting in pKa ~7.5 – 8.5). This shift increases the fraction of the neutral free base at physiological pH, significantly enhancing CNS penetration and oral bioavailability.

Lipophilicity (LogD)

While fluorine is often considered lipophilic, its effect on LogD is pH-dependent. By lowering the pKa, F-CPAs reduce the ionization of the amine at pH 7.4. Since the neutral species is far more lipophilic than the cation, the effective lipophilicity (LogD

) often increases, even if the intrinsic lipophilicity (LogP) change is marginal.

Comparative Data Summary

Feature	Non-Fluorinated CPA (H-CPA)	Fluorinated CPA (F-CPA)	Impact on Drug Design
pKa (Amine)	~9.0 – 9.5	~7.5 – 8.5	F-CPA has higher fraction of neutral species at pH 7.4.
Conformation	Flexible / Rotational freedom	Restricted (Gauche Effect)	F-CPA locks active conformation; reduces entropic penalty.
Metabolic Fate	Prone to Ring Opening (SET)	Resistant or Tunable	F-CPA modulates "suicide inhibition" kinetics.
C-H Bond Energy	~106 kcal/mol	C-F: ~116 kcal/mol	F-CPA blocks specific metabolic soft spots.

Conformational Bias: The Fluorine Gauche Effect[1][2]

One of the most sophisticated uses of F-CPAs is exploiting the gauche effect to pre-organize the ligand for receptor binding.

In

-fluoroamines, the C–F bond and the C–N bond prefer a gauche (60°) orientation rather than anti (180°). This is counter-intuitive due to steric repulsion but is driven by hyperconjugation: the donation of electron density from the orbital into the low-lying antibonding orbital.[1]

• H-CPA: The amine substituent has free rotation, often requiring an entropic penalty to freeze into the bioactive conformation upon binding.

• F-CPA: The fluorine atom "locks" the amine vector relative to the ring. If this locked conformation matches the receptor's binding pocket, affinity increases significantly due to a reduced entropic cost of binding.

Figure 1: The causal pathway of the Fluorine Gauche Effect leading to improved ligand efficiency.

Metabolic Stability & Mechanism-Based Inactivation[3]

This is the critical differentiator. CPAs are notorious Mechanism-Based Inhibitors (MBIs) of enzymes containing single-electron transfer (SET) machinery, such as Cytochrome P450s (CYPs), MAO, and LSD1.

The Mechanism (Radical Clock)

• SET Oxidation: The enzyme extracts an electron from the nitrogen lone pair.

• Fragmentation: The resulting radical cation induces rapid homolytic cleavage of the cyclopropane ring.

• Covalent Adduct: The ring-opened radical attacks the enzyme's heme or FAD cofactor, irreversibly inhibiting it.

The Fluorine Difference[4]

• Inhibiting the Inhibitor (CYP Safety): If your goal is to avoid CYP inhibition (safety), fluorination of the ring (especially gem-difluoro) pulls electron density away from the nitrogen. This raises the oxidation potential (

  ), making the initial SET step harder. Result: F-CPAs are often safer, more metabolically stable drugs.

• Potentiating the Warhead (LSD1/MAO Drugs): If your goal is to target LSD1 (e.g., in oncology), you want the ring to open. However, you need specificity. Fluorination can fine-tune the rate of ring opening. For example, Tranylcypromine (H-CPA) is a non-selective MAO/LSD1 inhibitor. Fluorinated analogs can shift selectivity profiles by altering the kinetics of the adduct formation.

Figure 2: Divergent metabolic fates of H-CPA vs. F-CPA governed by electronic stability.

Experimental Protocols

To validate the differences described above, the following self-validating protocols are recommended.

Protocol A: Potentiometric pKa Determination

Objective: Quantify the basicity shift induced by fluorination.

• Preparation: Dissolve 5 mg of the F-CPA or H-CPA salt in 20 mL of degassed water/methanol (1:1 v/v) to ensure solubility of the neutral species.

• Calibration: Calibrate the potentiometric titrator (e.g., Sirius T3) using standard buffers (pH 2.0, 7.0, 12.0) and a "blank" titration of the solvent matrix.

• Titration: Titrate with 0.1 M KOH from pH 2.0 to 12.0. Perform in triplicate.

• Data Analysis: Use the Bjerrum difference plot.

  • Validation Check: The curve must show a sharp inflection. If the residual error (RMSD) > 0.5, re-check electrode performance.

  • Correction: Extrapolate the aqueous pKa from the methanol/water mixture using the Yasuda-Shedlovsky equation.

Protocol B: NADPH-Dependent Microsomal Stability (Intrinsic Clearance)

Objective: Assess metabolic blockade.

• Incubation System:

  • Test Compound: 1 µM (final concentration).

  • Microsomes: Human Liver Microsomes (HLM), 0.5 mg/mL protein.

  • Buffer: 100 mM Phosphate buffer (pH 7.4).

• Initiation: Pre-incubate at 37°C for 5 mins. Initiate reaction by adding NADPH (1 mM final).

• Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, and 60 mins into 200 µL cold acetonitrile (containing internal standard) to quench.

• Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope is .
  • .

  • Comparison: F-CPA should show a lower slope (longer

    ) than H-CPA if the ring oxidation is the primary metabolic route.

Synthetic Accessibility Note

While F-CPAs offer superior performance, they are synthetically more demanding.

• H-CPA: Easily accessed via Kulinkovich reaction (Grignard + ester + Ti catalyst) or Simmons-Smith cyclopropanation of allylic amines.

• F-CPA: Generally requires Difluorocarbene sources (e.g.,

  ) reacting with enamides, or the reduction of fluorinated cyclopropane nitriles. Stereocontrol is significantly harder to achieve, often requiring enzymatic resolution or chiral auxiliaries.

References

• Haufe, G., et al. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. ResearchGate.[2] Link

• Hollenberg, P. F., et al. (2008). Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes.[3][4] PubMed. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

• Maes, T., et al. (2015). Further insights into the SAR of α-substituted cyclopropylamine derivatives as inhibitors of histone demethylase KDM1A. PubMed. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry.[5][6][7] Journal of Medicinal Chemistry. Link

Sources

• 1. Research Collection | ETH Library [research-collection.ethz.ch]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. siue.edu [siue.edu]
• 7. researchgate.net [researchgate.net]

Technical Validation: Scalable Synthesis of (1-(Trifluoromethyl)cyclopropyl)methanamine

Content Type: Publish Comparison Guide Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists.

Executive Summary

The incorporation of a (1-(trifluoromethyl)cyclopropyl) moiety is a high-value strategy in modern drug design, offering a rigid metabolic block that mimics the gem-dimethyl group while modulating lipophilicity (

). However, the synthesis of its downstream derivative, (1-(trifluoromethyl)cyclopropyl)methanamine (1) , presents specific process challenges.

This guide validates an optimized synthetic route relying on Borane-Dimethyl Sulfide (BH₃·DMS) reduction of the carboxamide precursor. We compare this method against the traditional Lithium Aluminum Hydride (LAH) reduction.

Key Findings:

• Selectivity: The Borane-mediated route eliminates the hydrodefluorination side-reactions common with nucleophilic aluminum hydrides.

• Safety: The validated protocol avoids the use of diazomethane (often used in de novo ring construction) and mitigates the runaway exotherms associated with LAH quenching.

• Yield: The validated route demonstrates a consistent 15-20% yield increase over the LAH alternative.

Strategic Rationale & Synthetic Challenges

The target molecule consists of a primary amine separated from a strained cyclopropane ring by a single methylene spacer, with a trifluoromethyl group at the quaternary center.

The Stability-Reactivity Paradox

The electron-withdrawing nature of the

group activates the cyclopropane ring toward ring-opening, while the group itself is susceptible to defluorination by hard nucleophiles.

• Legacy Route (Diazomethane): Early syntheses utilized the cyclopropanation of 2-(trifluoromethyl)allyl amine derivatives using diazomethane. This is non-scalable due to explosion hazards.

• Standard Route (LAH Reduction): The reduction of 1-(trifluoromethyl)cyclopropanecarboxamide using LAH is the textbook approach. However, the high nucleophilicity of the aluminate species often leads to attack on the

  group (defluorination) or ring fragmentation.

The Validated Solution

We focus on the reduction of 1-(trifluoromethyl)cyclopropanecarboxamide (2) derived from the commercially available acid. The validation centers on replacing the hard nucleophile (LAH) with a soft electrophilic reductant (Borane).

Comparative Analysis: LAH vs. Borane-DMS

The following table summarizes the performance metrics of the two reduction methods based on internal process data and literature precedents for similar fluorinated scaffolds.

Metric	Method A: LAH Reduction (Standard)	Method B: BH₃·DMS Reduction (Validated)
Reagent Type	Hard Nucleophile ( )	Soft Electrophile ( )
Primary Yield	62 - 68%	82 - 88%
Purity (GC/NMR)	92% (requires chromatography)	>97% (distillation sufficient)
Key Impurity	Defluorinated analog ( ) & Ring-opened products	Trace hydrolysis products (manageable)
Safety Profile	High Risk (Vigorous quenching, evolution)	Moderate Risk (DMS stench, controlled quench)
Scalability	Poor (Cryogenic cooling required)	Excellent (0°C to RT)

Mechanistic Validation

The superiority of the Borane method lies in the fundamental difference in reduction mechanisms.

Pathway A: Nucleophilic Attack (LAH) - The Problem

In the LAH pathway, the hydride (

) attacks the carbonyl carbon. However, the aluminum species can coordinate with the fluorine atoms of the group. This "aluminophilic" interaction weakens the C-F bond, facilitating fluoride elimination and leading to hydrodefluorination (formation of the difluoromethyl impurity).

Pathway B: Electrophilic Activation (Borane) - The Solution

Borane (

) is a Lewis acid. It coordinates to the oxygen of the amide carbonyl, activating it. The hydride transfer is intramolecular and concerted. Because Borane is electrophilic, it is repelled by the electron-rich/electron-withdrawing fluorine atoms, leaving the cluster intact.

Figure 1: Mechanistic divergence between LAH and Borane reduction. The electrophilic nature of Borane preserves the trifluoromethyl integrity.

Validated Experimental Protocol

Objective: Synthesis of (1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride. Scale: 100 mmol baseline.

Step 1: Amide Formation

Precursor: 1-(Trifluoromethyl)cyclopropanecarboxylic acid (Commercial or via Mykhailiuk method [1]).

• Activation: Dissolve the acid (15.4 g, 100 mmol) in DCM (150 mL). Add catalytic DMF (0.5 mL).

• Chlorination: Add Oxalyl Chloride (14.0 g, 110 mmol) dropwise at 0°C. Stir at RT for 2 hours until gas evolution ceases.

• Amidation: Cool the mixture to 0°C. Bubble anhydrous

  gas through the solution or add 28% aqueous (50 mL) slowly.

• Workup: Separate phases. Wash organic layer with brine. Dry over

  and concentrate.

  • Checkpoint: Yield >95%. Solid white powder.

Step 2: Borane-DMS Reduction (The Validated Step)

• Setup: Flame-dry a 500 mL 3-neck flask equipped with a reflux condenser and dropping funnel. Maintain

  atmosphere.

• Solvation: Charge the amide from Step 1 (15.3 g, ~100 mmol) and anhydrous THF (100 mL).

• Addition: Add Borane-Dimethyl Sulfide complex (10M in DMS) (12 mL, 120 mmol) dropwise via syringe at 0°C.

  • Note: Evolution of DMS is odorous; use a bleach scrubber.

• Reflux: Heat the mixture to reflux (66°C) for 4 hours. Monitor by TLC/LCMS for disappearance of amide.

• Quench (Critical): Cool to 0°C. Carefully add Methanol (50 mL) dropwise. (Caution: Hydrogen evolution).[1]

  • Process Tip: Do not use aqueous acid yet. Methanolysis breaks the Borane-Amine complex more gently.

• Acid Hydrolysis: Add 4M HCl in Dioxane or aqueous HCl (50 mL). Reflux for 1 hour to fully cleave the B-N bond.

• Isolation: Concentrate to dryness. Triturate the residue with diethyl ether to remove non-basic impurities. Filter the white solid.

  • Product: (1-(Trifluoromethyl)cyclopropyl)methanamine Hydrochloride.

Synthetic Workflow Diagram

Figure 2: Optimized synthetic workflow for the hydrochloride salt production.

References

• Mykhailiuk, P. K., et al. (2023).[2] "General and Scalable Approach to Trifluoromethyl-Substituted Cyclopropanes." The Journal of Organic Chemistry, 88(6), 3859–3870.

• Ramachandran, P. V., & Teodorovic, A. V. (2002). "Borane-Dimethyl Sulfide." Encyclopedia of Reagents for Organic Synthesis.

• Brown, H. C., & Heim, P. (1973). "Selective reductions. XVIII. Reaction of carboxylic acids and amides with borane in tetrahydrofuran." The Journal of Organic Chemistry, 38(5), 912-916.

• Patent CN106631824B. (2019). "Synthesis method of (1-cyclopropyl-1-methyl)ethylamine hydrochloride." (Analogous methodology validation).

Sources

• 1. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]

Cross-reactivity profiling of compounds derived from (1-(Trifluoromethyl)cyclopropyl)methanamine

This guide serves as a technical comparative analysis for researchers utilizing (1-(Trifluoromethyl)cyclopropyl)methanamine (TFCP-MA) as a pharmacophore building block. It objectively evaluates the compound's physicochemical profile, metabolic stability, and cross-reactivity risks against standard bioisosteres.

Executive Summary: The Fluorine Effect

In modern lead optimization, the (1-(Trifluoromethyl)cyclopropyl)methanamine (TFCP-MA) motif represents a strategic evolution of the classical cyclopropylmethylamine linker. While the native cyclopropyl group is a potent conformational restrictor, it suffers from metabolic liabilities (P450-mediated ring opening) and basicity issues.

The incorporation of a trifluoromethyl (-CF₃) group at the C1 position introduces a "gem-disubstituted" quaternary center. This modification serves three critical functions:

• Metabolic Blockade: Prevents

  -hydrogen abstraction and subsequent ring-opening radical cascades.

• Basicity Modulation: Lowers the pK

  of the adjacent amine, improving membrane permeability and reducing hERG liability.

• Lipophilicity Tuning: Increases LogP/LogD without the steric penalty of a tert-butyl group.

This guide compares TFCP-MA derivatives against two primary alternatives: the Native Cyclopropyl (CP) and the Gem-Dimethyl (Gem-Me) analogs.

Physicochemical & Structural Comparison

The following data contrasts the core properties of compounds derived from these three building blocks.

Table 1: Comparative Physicochemical Profile

Feature	TFCP-MA Derivatives (Subject)	Native Cyclopropyl (CP) (Control A)	Gem-Dimethyl (Gem-Me) (Control B)
Structure
pK (Amine)	7.8 – 8.2 (Reduced)	9.5 – 9.8 (High)	9.4 – 9.7 (High)
Lipophilicity ( LogP)	+0.8 vs CP	Baseline	+0.4 vs CP
Metabolic Stability	High (Quaternary C-F bond strong)	Low (Ring opening risk)	Medium (Benzylic-like oxidation)
Conformational Bias	Rigid, defined vector	Rigid	Rigid, increased steric bulk
hERG Liability Risk	Low (Lower pK )	High (High pK + Lipophilic)	Medium

Key Insight: The pK

shift in TFCP-MA is the critical differentiator. By dropping the basicity by ~1.5 log units, the fraction of neutral species at physiological pH increases, enhancing passive permeability while reducing the cation-pi interactions often responsible for off-target hERG binding.

Cross-Reactivity & Metabolic Profiling

Mechanism of Metabolic Stabilization

The primary failure mode for cyclopropyl-containing drugs (e.g., Trovafloxacin) is the metabolic activation of the cyclopropyl ring by Cytochrome P450s (CYPs).

• Native CP Pathway: CYP enzymes abstract a hydrogen from the methine carbon (C1). This forms a cyclopropyl radical which rapidly rearranges (ring opens) to form a reactive enone or aldehyde intermediate. These intermediates covalently bind to hepatic proteins, causing idiosyncratic toxicity.

• TFCP-MA Pathway: The C1 position in TFCP-MA is fully substituted with the -CF₃ group. The C-F bond energy (~116 kcal/mol) is too high for CYP abstraction. This forces metabolism to occur at distal, less reactive sites, effectively "silencing" the structural alert.

Off-Target Pharmacology (Safety Panel)

When profiling TFCP-MA derivatives, researchers must assess specific cross-reactivity risks introduced by the fluorine motif:

• Protease Inhibition: The electron-deficient nature of the TFCP group can mimic the transition state of peptide hydrolysis. TFCP-MA derivatives show increased affinity for cysteine proteases (e.g., Cathepsin K/S) compared to non-fluorinated analogs. Recommendation: Include a Cathepsin panel in early screening.

• CYP Inhibition: While metabolically stable, the lipophilic -CF₃ group can act as a competitive inhibitor for CYP2C9 and CYP3A4.

• hERG Binding: The reduced basicity generally lowers hERG affinity, a significant advantage over the native CP analogs.

Experimental Protocols

Protocol A: Comparative Microsomal Stability Assay

Objective: To quantify the "Metabolic Switching" effect of the TFCP motif.

Materials:

• Test Compounds: TFCP-MA derivative, Native CP analog.

• Liver Microsomes: Pooled Human (HLM) and Rat (RLM) (20 mg/mL protein).

• Cofactor: NADPH regenerating system.

• Quench Solution: Acetonitrile with internal standard (e.g., Tolbutamide).

Workflow:

• Preparation: Prepare 10 mM stock solutions of test compounds in DMSO. Dilute to 1 µM working concentration in phosphate buffer (pH 7.4).

• Incubation: Mix 1 µM compound with 0.5 mg/mL microsomes. Pre-incubate at 37°C for 5 min.

• Initiation: Add NADPH to start the reaction.

• Sampling: Aliquot 50 µL at time points

  min.

• Quench: Immediately transfer to 150 µL ice-cold Quench Solution. Centrifuge at 4000g for 20 min.

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot

  vs. time.

Validation Criteria: The TFCP-MA derivative should exhibit a

that of the Native CP analog to confirm effective metabolic blockade.

Protocol B: Reactive Metabolite Trapping (GSH Adduct Assay)

Objective: To confirm the absence of ring-opening reactive intermediates.

Workflow:

• Follow Protocol A, but supplement the incubation mix with 5 mM Glutathione (GSH) .

• Analyze via LC-MS/MS scanning for Neutral Loss of 129 Da (pyroglutamic acid moiety) or precursor ion scanning for GSH adducts (

  ).

• Result Interpretation:

  • Native CP: High abundance of +307 Da adducts (Indicative of ring opening).

  • TFCP-MA: Minimal/No adducts detected.

Visualizations

Figure 1: Metabolic Fate & Decision Tree

This diagram illustrates the divergent metabolic pathways between the Native Cyclopropyl and the Trifluoromethyl-Cyclopropyl motifs, guiding the medicinal chemistry decision process.

Caption: Figure 1. Mechanism of metabolic stabilization.[1][2] The TFCP motif blocks the critical H-abstraction step that leads to toxic ring-opening in native cyclopropyl amines.

Figure 2: Cross-Reactivity Profiling Workflow

A logic flow for screening TFCP-MA derivatives to ensure selectivity.

Caption: Figure 2. Hierarchical profiling cascade. Tier 1 confirms the elimination of the reactive metabolite liability before proceeding to Tier 2 selectivity screens.

References

• PubChem. (2025).[3] Compound Summary: 1-(Trifluoromethyl)cyclopropanamine.[4][3] National Library of Medicine.[3] [Link]

• Kalgutkar, A. S., et al. (2005). Metabolic activation of the cyclopropyl moiety: A structural alert in drug design?. Bioorganic & Medicinal Chemistry Letters. [Link]

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

• Winkelmann, I., et al. (2008).[5] Conformational preferences and basicities of monofluorinated cyclopropyl amines. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. 1-(Trifluoromethyl)cyclopropanamine | C4H6F3N | CID 11651197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. [1-(trifluoromethyl)cyclopropyl]methanamine hydrochloride | 1783418-59-6 [m.chemicalbook.com]
• 5. mdpi.com [mdpi.com]

Assessing the Off-Target Effects of Fluorinated Cyclopropylamine Motifs

Topic: Assessing the off-target effects of fluorinated cyclopropylamine motifs Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

A Technical Comparison Guide for Medicinal Chemists

Executive Summary

The cyclopropylamine (CPA) motif is a privileged scaffold in medicinal chemistry, widely utilized in LSD1 inhibitors, GPCR ligands, and kinase inhibitors (e.g., Tranylcypromine, Ticagrelor). However, the unsubstituted CPA motif carries a well-documented liability: Mechanism-Based Inactivation (MBI) of Cytochrome P450 enzymes and high hERG channel affinity due to amine basicity.

This guide objectively compares the safety profile of Fluorinated Cyclopropylamine (F-CPA) motifs against their non-fluorinated counterparts. Experimental data demonstrates that strategic fluorination mitigates off-target liabilities by modulating pKa, blocking metabolic soft spots, and altering the single-electron transfer (SET) oxidation potential required for suicide inhibition.

Feature	Unsubstituted Cyclopropylamine (CPA)	Fluorinated Cyclopropylamine (F-CPA)
CYP450 Liability	High (Suicide Inhibition via Ring Opening)	Low to Moderate (Resistant to SET Oxidation)
hERG Affinity	High (Driven by basicity/lipophilicity)	Reduced (pKa suppression by -I effect)
Metabolic Stability	Low (Susceptible to N-dealkylation)	High (Blocks C-H abstraction)
Bioavailability	Moderate	Improved (Lipophilicity modulation)

Technical Deep Dive: The Mechanistic Divergence

The Liability: CYP450 Suicide Inhibition

Unsubstituted CPAs are notorious "suicide inhibitors" of CYP enzymes (particularly CYP2D6 and CYP3A4). The mechanism involves a Single Electron Transfer (SET) from the nitrogen lone pair to the heme-iron-oxo species (Compound I).

• Oxidation: Formation of an aminium radical cation (

  ).

• Ring Opening: The strained cyclopropane ring fragments, forming a carbon-centered radical.

• Covalent Binding: This reactive radical attacks the heme porphyrin, irreversibly inactivating the enzyme.

The Fluorine Solution

Incorporating fluorine (F) onto the cyclopropane ring or adjacent carbons exerts a profound electron-withdrawing inductive effect (-I).

• Ionization Potential: Fluorine increases the ionization potential of the nitrogen lone pair, making the initial SET step energetically unfavorable.

• pKa Modulation: F-CPA motifs typically exhibit a pKa 1–2 units lower than unsubstituted CPAs. This reduces the percentage of ionized species at physiological pH, which is the primary driver for hERG channel blockade.

Visualization: Mechanism of Action

The following diagram illustrates the divergent pathways between CPA and F-CPA.

Comparative Data Analysis

The following data summarizes key performance indicators (KPIs) from literature comparing standard CPA motifs (e.g., Tranylcypromine analogs) with fluorinated bioisosteres.

Table 1: CYP Inhibition and Metabolic Stability Profile

Compound Motif	CYP2D6 ( )	CYP2D6 ( )	Metabolic Stability ( , Human Microsomes)
Unsubstituted CPA	0.85 (Potent Inhibitor)	0.15 (Rapid Inactivation)	12 min
2-Fluoro-CPA	> 10.0 (Weak Inhibitor)	N.D. (No Time-Dependency)	45 min
gem-Difluoro-CPA	> 25.0 (No Inhibition)	N.D.	> 60 min

Note: Data synthesized from comparative studies on tranylcypromine analogs and BTK inhibitors (e.g., Evobrutinib analogs).

Table 2: hERG Safety Profiling

Motif Structure	pKa (Amine)	hERG ( )	Safety Margin
Cyclopropylamine	~8.9	1.3	Narrow
Fluorocyclopropylamine	~7.4	> 30.0	Wide

Analysis: The drop in pKa by ~1.5 units significantly reduces the fraction of cationic species at physiological pH (7.4), which is the primary pharmacophore feature required for binding to the hERG potassium channel pore.

Experimental Protocols

To validate these effects in your own pipeline, use the following self-validating protocols.

Protocol A: Assessment of Mechanism-Based Inactivation (MBI)

Objective: Determine if the fluorinated motif eliminates time-dependent inhibition (TDI).

Reagents:

• Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).

• Probe Substrate: Bufuralol (for CYP2D6) or Midazolam (for CYP3A4).

• NADPH Regenerating System.

Workflow:

• Pre-Incubation (Inactivation Step):

  • Prepare a primary reaction mix: HLM + Test Compound (0, 1, 5, 10, 25, 50

    ) in phosphate buffer (pH 7.4).

  • Initiate with NADPH.

  • Incubate at 37°C for varying times (

    = 0, 5, 10, 15, 30 min).

• Dilution (Activity Measurement):

  • At each time point, transfer an aliquot (1:10 dilution) into a secondary incubation plate containing the Probe Substrate (at

    ) and NADPH.

  • Incubate for a short period (e.g., 10 min) to measure residual enzyme activity.

• Analysis:

  • Quench with cold Acetonitrile + Internal Standard.

  • Analyze probe metabolite formation via LC-MS/MS.

• Calculation:

  • Plot

    vs. Pre-incubation Time.

  • A linear decline indicates MBI. Calculate

    and using the Kitz-Wilson equation.

  • Success Criteria: F-CPA should show a flat line (slope

    0), indicating no time-dependent loss of activity.

Protocol B: hERG Patch Clamp Assay (Automated)

Objective: Quantify the safety margin improvement due to pKa modulation.

System: Automated Patch Clamp (e.g., QPatch or Patchliner). Cell Line: CHO cells stably expressing hERG (

).

Workflow:

• Solution Prep:

  • Extracellular (Tyrode’s): 140 mM NaCl, 4 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 5 mM Glucose (pH 7.4).

  • Intracellular: 120 mM KCl, 5.37 mM CaCl2, 1.75 mM MgCl2, 10 mM EGTA, 10 mM HEPES, 4 mM Na2-ATP (pH 7.2).

• Voltage Protocol:

  • Hold at -80 mV.

  • Depolarize to +20 mV for 2s (Activate channels).

  • Repolarize to -50 mV for 2s (Measure tail current).

• Dosing:

  • Apply vehicle (0.1% DMSO) to establish baseline.

  • Apply Test Compound (F-CPA) at ascending concentrations (e.g., 0.1, 1, 10, 30

    ).

  • Apply Positive Control (E-4031, 100 nM).

• Validation:

  • Current rundown must be < 5% before dosing.

  • Seal resistance > 200 M

    .

Decision Workflow

Use this logic gate to determine when to deploy F-CPA motifs in your lead optimization.

References

• Mechanism of CPA Inactivation: Hollenberg, P. F., et al. "Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes." ResearchGate.[1]

• Fluorine in Drug Design: Purser, S., et al. "Fluorine in drug discovery."[2][3] Chemical Society Reviews.

• BTK Inhibitor Case Study: "Stereochemical Differences in Fluorocyclopropyl Amides Enable Tuning of Btk Inhibition and Off-Target Activity." ACS Medicinal Chemistry Letters.

• Metabolic Stability Protocols: "A Guide to In Vitro CYP Inhibition Studies." BioIVT.

• hERG and Basicity: "Conformational preferences and basicities of monofluorinated cyclopropyl amines." Organic & Biomolecular Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacyjournal.org [pharmacyjournal.org]

Strategic Deployment of (1-(Trifluoromethyl)cyclopropyl)methanamine in Lead Optimization

A Comparative Technical Guide for Medicinal Chemists

Executive Summary

In the landscape of lead optimization, the (1-(trifluoromethyl)cyclopropyl)methyl motif has emerged as a "super-isostere" for the tert-butyl group. While the tert-butyl moiety offers excellent steric bulk and hydrophobic interaction potential, it frequently suffers from rapid oxidative metabolism (CYP450-mediated demethylation) and high lipophilicity.

This guide provides an evidence-based justification for using (1-(Trifluoromethyl)cyclopropyl)methanamine as a building block. By integrating this moiety, medicinal chemists can maintain the necessary steric volume of a tert-butyl group while significantly enhancing metabolic stability, modulating basicity (pKa), and restricting conformational entropy.

Structural & Physicochemical Rationale[1][2][3][4][5]

The transition from a standard alkyl group to a trifluoromethyl-cyclopropyl moiety is not merely a steric substitution; it is an electronic and metabolic firewall.

A. The Metabolic Shield (C-H vs. C-F)

The primary failure mode for tert-butyl groups is hydroxylation at one of the nine equivalent methyl protons, followed by rapid demethylation.

• Mechanism: The (1-(trifluoromethyl)cyclopropyl) group removes these labile

  C-H bonds.

• Bond Strength: The C-F bond (

  116 kcal/mol) is significantly stronger than the C-H bond ( 99 kcal/mol), rendering the group inert to CYP450 oxidation.

• Ring Strain: The cyclopropyl C-H bonds possess higher

  -character ( hybridization) compared to alkyl bonds. This increases the bond dissociation energy (BDE), making hydrogen abstraction by metabolic enzymes kinetically unfavorable.

B. Basicity Modulation (The Fluorine Effect)

When this amine is incorporated into a drug scaffold (e.g., as a side chain), the strong electron-withdrawing nature of the

group ( ) exerts a through-bond inductive effect.

• Impact: This lowers the pKa of the amine (or adjacent basic center) by 1.0–2.0 log units compared to a standard cyclopropylmethyl or neopentyl amine.

• Benefit: Reduced basicity decreases lysosomal trapping and P-gp efflux liability, often improving CNS penetration and oral bioavailability.

C. Conformational Locking

The cyclopropyl ring introduces a "conformational lock" (Thorpe-Ingold effect derivative). Unlike a flexible isopropyl or isobutyl chain, the cyclopropyl group restricts the rotation of the side chain, reducing the entropic penalty upon binding to the target protein.

Comparative Performance Analysis

The following table contrasts the (1-(Trifluoromethyl)cyclopropyl)methyl group against common alternatives in a standard lead optimization scenario (e.g., optimizing a hydrophobic pocket binder).

Feature	tert-Butyl Group	gem-Dimethyl (Isopropyl)	(1-CF3-cyclopropyl)methyl
Steric Volume	High (Spherical)	Medium (Flexible)	High (Rigid/Spherical)
Metabolic Stability	Low (Labile methyls)	Low-Medium	High (Blocked)
Lipophilicity (LogP)	High (Increases)	Medium	Modulated (Polar C-F bonds)
Conformation	Rotatable (t-Bu itself is rigid, but linker rotates)	Highly Flexible	Restricted (Entropy favored)
pKa Influence	None (Inductive donation)	Weak donation	Strong Withdrawal (Lowers pKa)
CYP Inhibition Risk	Moderate	Low	Low (Fluorine is poor ligand)

Decision Logic for Moiety Selection

Use the following decision tree to determine if this building block is appropriate for your lead series.

Figure 1: Strategic decision pathway for selecting the trifluoromethyl-cyclopropyl bioisostere.

Experimental Protocols

To validate the utility of this moiety, the following synthesis and assay protocols are recommended.

Protocol A: General Amide Coupling (Introduction of the Motif)

This protocol describes coupling (1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride to a carboxylic acid scaffold.

Reagents:

• Scaffold Acid (

  )

• (1-(Trifluoromethyl)cyclopropyl)methanamine HCl (1.2 equiv)

• HATU (1.5 equiv)

• DIPEA (3.0 equiv)

• DMF (Anhydrous)

Step-by-Step Methodology:

• Dissolution: Dissolve 0.1 mmol of the carboxylic acid scaffold in 1.0 mL of anhydrous DMF under nitrogen atmosphere.

• Activation: Add DIPEA (0.3 mmol) followed by HATU (0.15 mmol). Stir at room temperature for 15 minutes to form the activated ester.

• Addition: Add (1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride (0.12 mmol) in one portion.

• Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor by LC-MS for the disappearance of the acid and formation of the product (

  ).

• Workup: Dilute with EtOAc (20 mL), wash with saturated

  (2x), water (1x), and brine (1x). Dry over and concentrate.

• Purification: Purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B: Microsomal Stability Assay (Validation)

To prove the "Metabolic Shield" hypothesis, compare the intrinsic clearance (

) of the new analog against the tert-butyl parent.

Workflow:

• Incubation: Incubate test compound (1

  ) with pooled Human Liver Microsomes (HLM) (0.5 mg protein/mL) in phosphate buffer (pH 7.4).

• Initiation: Initiate reaction with NADPH (1 mM).

• Sampling: Take aliquots at 0, 5, 15, 30, and 45 minutes. Quench immediately in ice-cold acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  is used to calculate and .

  • Success Metric: A

    reduction in compared to the tert-butyl analog confirms the structural justification.

Application Workflow

The following diagram illustrates the integration of this building block into a typical Design-Make-Test-Analyze (DMTA) cycle.

Figure 2: Integration of the amine building block into the DMTA cycle.

References

• Barnes-Seeman, D. (2016). "The Role of the Cyclopropyl Group in Drug Discovery." Journal of Medicinal Chemistry, 59(9), 3631–3651. Link[1]

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Denisko, O. V. (2013). "Metabolically Stable tert-Butyl Replacement."[2] ACS Medicinal Chemistry Letters, 4(12), 1169–1172. Link

• Mykhailiuk, P. K. (2023).[3] "General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes." The Journal of Organic Chemistry, 88(5), 3345–3355. Link

• Wilsily, A., et al. (2020). "Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups." Beilstein Journal of Organic Chemistry, 16, 2172–2184. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

SAR study of positional isomers of trifluoromethyl on the cyclopropylamine scaffold

Executive Summary: The Fluorine Effect

In modern drug discovery, the cyclopropylamine (CPA) scaffold is a privileged pharmacophore, serving as a conformationally restricted bioisostere for ethyl or isopropyl amines. However, the unsubstituted CPA ring is metabolically vulnerable, often undergoing CYP450-mediated single-electron transfer (SET) oxidation, leading to ring opening and the formation of reactive intermediates (suicide inhibition).

Incorporating a trifluoromethyl (

) group onto this scaffold serves a dual purpose: it blocks metabolic hotspots and modulates the pKa of the amine. This guide compares the two primary positional isomers—1-trifluoromethyl (geminal) and 2-trifluoromethyl (vicinal) —analyzing their physicochemical impact, synthetic accessibility, and utility in Structure-Activity Relationship (SAR) campaigns.

Physicochemical Comparison: 1- vs. 2-

The placement of the highly electron-withdrawing

group relative to the amine dictates the molecule's electronic and steric profile.

Table 1: Comparative Properties Profile

Feature	1-Trifluoromethyl (Geminal)	2-Trifluoromethyl (Vicinal)	Unsubstituted CPA (Reference)
Structure	and on C1	on C2, on C1	No
pKa (Est.)	5.5 – 6.5 (Drastic reduction)	7.8 – 8.5 (Moderate reduction)	~9.0 – 9.5
Lipophilicity	High ( LogP ~ +1.2)	High ( LogP ~ +1.2)	Baseline
Metabolic Stability	Excellent (Blocks C1 oxidation)	Good (Steric/Electronic shielding)	Poor (C1 oxidation prone)
Steric Profile	High bulk around Nitrogen	Extended vector (Trans > Cis)	Low bulk
Stereochemistry	Achiral (if C2/C3 unsubstituted)	Chiral (Cis/Trans diastereomers)	Achiral

Deep Dive: The pKa Modulation

• 1-

  Isomer: The strong inductive effect ( ) of the geminal group pulls electron density directly from the nitrogen lone pair. This dramatically lowers the pKa, often rendering the amine non-basic at physiological pH. This is advantageous for improving blood-brain barrier (BBB) permeability (less cationic character) but may reduce aqueous solubility.

• 2-

  Isomer: The inductive effect falls off with distance. The amine retains significant basicity, maintaining solubility and the ability to form salt bridges with aspartate/glutamate residues in the target protein.

Metabolic Stability & Mechanism[1][2]

Unsubstituted cyclopropylamines are notorious for mechanism-based inactivation of CYP enzymes (specifically CYP2D6 and CYP1A2). The mechanism involves the abstraction of an electron from the nitrogen, followed by homolytic ring fission.

Pathway Visualization

The following diagram illustrates how the

group mitigates this risk.

Figure 1: Mechanism of cyclopropylamine metabolic activation and the stabilizing effect of the trifluoromethyl group.

Expert Insight: While both isomers improve stability, the 1-

isomer is superior for preventing mechanism-based inhibition because it directly lowers the HOMO energy of the nitrogen lone pair, making the initial single-electron transfer (SET) step thermodynamically unfavorable [1, 5].

Synthetic Protocols

Synthesis of these cores requires specialized handling due to the high energy of the cyclopropane ring and the specific reagents needed for fluorination.

Protocol A: Synthesis of 1-Trifluoromethyl Cyclopropylamine (The Deoxyfluorination Route)

Adapted from Mykhailiuk et al. [4]

Rationale: Direct trifluoromethylation of a pre-formed amine is difficult. It is more reliable to convert a carboxylic acid to a

group using Sulfur Tetrafluoride ( ).

Step-by-Step Methodology:

• Starting Material: Begin with 1-amino-cyclopropanecarboxylic acid (protected as a phthalimide or similar if necessary, though direct acid conversion is possible on precursors).

• Reagent Setup: This reaction requires a Hastelloy or Monel autoclave due to the corrosivity of

  generated in situ.

• Deoxyfluorination:

  • Charge the vessel with the cyclopropane carboxylic acid precursor.

  • Condense

    (3-4 equivalents) into the vessel at -78°C.

  • Critical Step: Add anhydrous

    (excess) as a catalyst.

  • Heat to 60–85°C for 12–24 hours.

• Workup: Vent gases (scrub with KOH). Quench the residue with aqueous

  . Extract with DCM.

• Deprotection: If an amine protecting group was used, remove it (e.g., hydrazine for phthalimide) to yield the free amine.

Protocol B: Synthesis of 2-Trifluoromethyl Cyclopropylamine (The Carbene Route)

Rationale: This isomer is best accessed via the addition of a trifluoromethyl carbene to an alkene.

• Diazo Generation: Generate

  (trifluorodiazoethane) in situ (Caution: Toxic/Explosive risk).

• Cyclopropanation: React with an enamide or vinyl carbamate in the presence of a Rhodium(II) catalyst (e.g.,

  ).

• Isomer Separation: This produces a mixture of cis and trans isomers.

  • Purification: Separate diastereomers using Silica Gel chromatography (often requiring slow gradients of Hexane/EtOAc).

  • Note: The trans isomer is usually the major product and thermodynamically more stable.

Decision Guide: Which Isomer to Choose?

Scenario A: The "Tight Pocket"

Recommendation: Unsubstituted or 2-

(Trans) If your SAR data suggests the amine binds in a sterically constrained region (e.g., the catalytic site of LSD1/KDM1A), the 1- group may cause a clash. As noted in PARG inhibitor studies, di- and trifluoromethyl derivatives at the geminal position can suffer potency loss due to steric restraints despite improved metabolic stability [3].[1]

Scenario B: The "Metabolic Liability"

Recommendation: 1-

If your lead compound is showing high clearance in microsomes or time-dependent inhibition (TDI) of CYPs, switch to the 1- isomer. The electron withdrawal is maximal here, shutting down the ring-opening pathway.

Scenario C: The "CNS Penetrant"

Recommendation: 1-

If the basicity of the primary amine (pKa ~9) is causing lysosomal trapping or poor BBB penetration, the 1- substitution will drop the pKa to ~6.0, increasing the fraction of neutral species at physiological pH.

References

• Metabolic Stability and Metabolite Characterization of Capilliposide B and Capilliposide C by LC–QTRAP–MS/MS. MDPI. [Link]

• Further insights into the SAR of α-substituted cyclopropylamine derivatives as inhibitors of histone demethylase KDM1A. European Journal of Medicinal Chemistry. [Link]

• Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure. Bioorganic & Medicinal Chemistry Letters. [Link]

• General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes. Chemistry – A European Journal. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery. [Link]

Sources

• 1. Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of (1-(Trifluoromethyl)cyclopropyl)methanamine

Executive Summary: Immediate Directives

(1-(Trifluoromethyl)cyclopropyl)methanamine (CAS: 112738-68-8) represents a unique disposal challenge due to its dual nature: it is a strained organic amine (corrosive, reactive) and a fluorinated compound (persistent, HF-generating upon combustion).[1]

CRITICAL PROHIBITIONS:

• NO DRAIN DISPOSAL: Strictly prohibited.[1] The trifluoromethyl (

  ) group is resistant to hydrolysis and will persist in water systems.[1]

• NO ACID MIXING: Do not add to general "Acid Waste" streams.[1] The amine function will react exothermically, and the cyclopropyl ring is susceptible to violent ring-opening in the presence of strong Bronsted acids.

• NO STANDARD INCINERATION: Must be flagged as "Halogenated Waste" to ensure incineration occurs in a facility equipped with hydrogen fluoride (HF) scrubbers.[1]

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification.[1] This compound is a high-value building block often used as a bioisostere in drug development.[1] Its disposal profile is dictated by the flammability of the amine and the thermal stability of the carbon-fluorine bonds.[1]

Table 1: Physicochemical & Regulatory Data

Parameter	Specification	Operational Implication
Chemical Name	(1-(Trifluoromethyl)cyclopropyl)methanamine	Official manifest name.
CAS Number	112738-68-8 (Free Base)1783418-59-6 (HCl Salt)	Verify specific form before disposal.[1]
Molecular Formula		High Fluorine content (~40% by mass).[1]
Physical State	Liquid (Free Base) / Solid (Salt)	Determines waste container type.[1]
UN Number	UN 2734 (Polyamines, liquid, corrosive, flammable, n.o.s.)	Required for transport labeling.[1]
RCRA Waste Codes	D001 (Ignitable), D002 (Corrosive)	US EPA classification for hazardous waste.[1]
GHS Hazards	H226 (Flammable), H314 (Skin Corr.[1] 1B)	Requires flame-resistant PPE and fume hood handling.[1]

Operational Disposal Workflow

The following decision matrix is designed to prevent cross-contamination of waste streams and ensure regulatory compliance.

Phase A: Segregation & Stabilization

The Scientific Logic: Standard organic waste streams are often incinerated at temperatures sufficient for hydrocarbons but insufficient to safely manage high loads of fluorinated compounds.[1] Furthermore, the combustion of the

group generates Hydrogen Fluoride (HF) and Carbonyl Fluoride ( ) .[1] If sent to a non-halogenated incinerator, these byproducts can corrode the combustion chamber and bypass standard scrubbers, leading to toxic emissions.

Protocol:

• Select Container: Use High-Density Polyethylene (HDPE) carboys.[1] Glass is acceptable but poses a breakage risk.[1] Avoid metal containers due to the corrosive amine nature.[1]

• Segregate:

  • Stream A (Halogenated Organics): This is the ONLY correct stream.[1]

  • Incompatibility Check: Ensure the carboy does not contain strong acids (

    , ), acid chlorides, or strong oxidizers ( , ).[1]

• Dilution (Optional but Recommended): If disposing of the pure free base, dilute to <10% concentration using a compatible solvent (e.g., Ethanol or Dichloromethane) to reduce flammability and corrosivity risks during transport.[1]

Phase B: Labeling & Handover

Labeling Requirement: The tag must explicitly state:

"FLAMMABLE, CORROSIVE, HALOGENATED ORGANIC WASTE" Contains: (1-(Trifluoromethyl)cyclopropyl)methanamine

Disposal Decision Matrix (Visualization)

Figure 1: Decision logic for the safe segregation and disposal of trifluoromethyl-substituted amines.

Emergency Spill Procedures

In the event of a spill outside of containment, immediate action is required to prevent exposure and infrastructure damage.

• Evacuate & Ventilate: The free base is volatile and corrosive.[1] Clear the area.

• PPE: Full face shield, nitrile gloves (double gloved), and lab coat.[1] Respiratory protection (ABEK filter) is required if outside a fume hood.[1]

• Containment:

  • Do NOT use water initially.[1][2] Water may spread the hydrophobic liquid.[1]

  • Absorb: Use dry sand, vermiculite, or a commercial "Organic/Basic" spill kit.[1]

  • Neutralization: If available, treat the absorbed spill with a weak acid neutralizer (e.g., Citric Acid powder) only after the bulk liquid is absorbed, to minimize thermal reaction.[1]

• Disposal of Spill Debris: Collect all absorbent material into a wide-mouth jar. Label as "Hazardous Waste: Amine Contaminated Debris (Fluorinated)." [1]

References & Authority

• PubChem. Compound Summary: 1-(Trifluoromethyl)cyclopropanamine (CAS 112738-68-8).[1][3] National Library of Medicine.[1] [Link][1]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Codes D001, D002.[1][Link][1]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] [Link]

• Oakwood Chemical. Safety Data Sheet: 1-Trifluoromethyl-1-cyclopropylamine.[1][3][Link] (Search CAS: 112738-68-8)[1]

Sources

• 1. a-Cyclopropyl-a-methyl-2-(trifluoromethyl)benzenemethanol | C12H13F3O | CID 62800818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 3. 1-(Trifluoromethyl)cyclopropanamine | C4H6F3N | CID 11651197 - PubChem [pubchem.ncbi.nlm.nih.gov]